2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Core Science & Biosynthesis

Chemical structure and properties of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

An In-depth Technical Guide to 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Introduction: The Thiazole Core in Modern Chemistry

The thiazole ring is a cornerstone of heterocyclic chemistry, renowned for its presence in a multitude of biologically active compounds, including the essential vitamin thiamine and the antibiotic penicillin. Within this important class of molecules, 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one, also known as 5-acetyl-2-amino-4-methylthiazole, has emerged as a particularly valuable and versatile building block. Its unique arrangement of a primary amine, a ketone, and a substituted thiazole ring provides multiple reactive sites, making it a crucial intermediate in the synthesis of novel therapeutic agents, agrochemicals, and other advanced materials.[1][2]

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, reactivity, and applications of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one. It is intended for researchers, scientists, and professionals in drug development and medicinal chemistry who seek to leverage this compound in their synthetic endeavors.

Chemical Structure and Physicochemical Properties

A thorough understanding of the molecular structure and physical characteristics of a compound is fundamental to its application in synthesis and material design.

Molecular Identity

The structure of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is defined by a central 1,3-thiazole ring. An amino group is attached at the C2 position, a methyl group at C4, and an acetyl (ethan-1-one) group at C5. The molecule is largely planar, with all atoms except for the methyl hydrogens lying in nearly the same plane.[3] This planarity can influence intermolecular interactions in the solid state and its binding characteristics with biological targets.

The compound is often handled and sold as its hydrochloride salt to improve stability and solubility in polar solvents.[4][5]

Physicochemical Data

The key properties of the compound and its hydrochloride salt are summarized below for easy reference.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source(s)
IUPAC Name	1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone	1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone;hydrochloride	[4][6]
Synonyms	5-Acetyl-2-amino-4-methylthiazole	1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone hydrochloride	[1]
CAS Number	30748-47-1	106012-40-2	[1][4]
Molecular Formula	C₆H₈N₂OS	C₆H₉ClN₂OS	[1][4]
Molecular Weight	156.21 g/mol	192.67 g/mol	[1][4]
Appearance	Cream to off-white solid	Powder	[1]
Melting Point	265 - 266 °C (dec.)	Not specified	[1][7]
Solubility	Favorable solubility	Soluble in water and polar organic solvents	[1][8]
Storage Temperature	0-8 °C	Room Temperature	[1]

Spectroscopic Profile

While experimentally-verified spectra are not always publicly available, the structure of the molecule allows for the prediction of its key spectroscopic features. This theoretical analysis is crucial for reaction monitoring and structural confirmation.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals: a singlet for the methyl group (CH₃) protons around 2.2-2.7 ppm, another singlet for the acetyl (COCH₃) protons, a singlet for the primary amine (NH₂) protons which may be broad and exchangeable with D₂O, and a singlet for the thiazole ring proton (if present, though this position is substituted).[9]

• ¹³C NMR: The carbon NMR would reveal signals for the two methyl carbons, the carbonyl carbon of the ketone (downfield), and the carbons of the thiazole ring.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands corresponding to the N-H stretching of the primary amine (around 3300-3400 cm⁻¹), C=O stretching of the ketone (around 1680 cm⁻¹), and C=N stretching of the thiazole ring.[10][11]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion mode would show a prominent peak for the protonated molecule [M+H]⁺ at m/z 157.2 for the free base.[12]

Synthesis and Chemical Reactivity

The synthetic accessibility and predictable reactivity of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one are central to its utility.

General Synthesis Pathway

The most common and efficient method for synthesizing the 2-aminothiazole core is the Hantzsch Thiazole Synthesis . This involves the cyclocondensation reaction between an α-haloketone and a thioamide-containing compound, such as thiourea.

A plausible synthesis for the target compound involves the reaction of thiourea with 3-chloro-2,4-pentanedione in a suitable solvent like glacial acetic acid, often with a catalyst like anhydrous sodium acetate.[9] This one-pot reaction directly yields the desired 2-amino-4-methyl-5-acetylthiazole.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure and Hirshfeld surface analysis of 1-(2-amino-4-methyl-1,3-thia­zol-5-yl)ethan-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride | C6H9ClN2OS | CID 12236850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one | C5H6N2OS | CID 3111964 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. chemimpex.com [chemimpex.com]
• 9. library.dmed.org.ua [library.dmed.org.ua]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Whitepaper: Biological Activity of 4-Methyl-1,3-thiazol-5-yl Derivatives in Drug Discovery

The following technical guide provides an in-depth analysis of the 4-methyl-1,3-thiazol-5-yl scaffold, a privileged structure in medicinal chemistry. This guide is designed for researchers and drug development professionals, synthesizing established pharmacotherapy (Febuxostat) with emerging preclinical data.

Executive Summary: The 4-Methyl-1,3-thiazol-5-yl Scaffold

The 4-methyl-1,3-thiazol-5-yl moiety represents a "privileged scaffold" in modern drug discovery. Its structural rigidity, capacity for hydrogen bonding (via N3), and lipophilicity modulation (via the C4-methyl group) make it an ideal bioisostere for phenyl or pyridine rings.

Crucially, the C5 position serves as a versatile vector for library expansion, allowing for the attachment of carboxylic acids (as in Febuxostat ), hydrazides, or heterocycles. This guide explores the scaffold's transition from a validated xanthine oxidase inhibitor to a promising lead in oncology and antimicrobial resistance.

Chemical Space & Synthesis

Accessing this scaffold relies heavily on the Hantzsch Thiazole Synthesis , a robust cyclization method that remains the industry standard for generating 2,4,5-trisubstituted thiazoles.

Mechanistic Workflow (Hantzsch Synthesis)

The synthesis typically involves the condensation of a

-haloketone (e.g., ethyl 2-chloroacetoacetate) with a thioamide or thiourea. The C4-methyl group is introduced via the acetoacetate backbone.

Figure 1: Mechanistic pathway of the Hantzsch Thiazole Synthesis yielding the 4-methyl-5-substituted core.

Validated Pharmacology: Xanthine Oxidase Inhibition

The most authoritative application of this scaffold is Febuxostat (Uloric), a non-purine selective inhibitor of xanthine oxidase (XO) used for hyperuricemia (gout).

Mechanism of Action

Unlike allopurinol (a purine analog), Febuxostat utilizes the 4-methyl-1,3-thiazol-5-carboxylic acid core to occupy the channel leading to the active site of XO, blocking substrate entry. The thiazole ring forms critical

- stacking interactions with phenylalanine residues in the enzyme channel.

Figure 2: Mechanism of Action for Febuxostat, highlighting the critical role of the thiazole scaffold in XO inhibition.

Emerging Therapeutic Areas & SAR

Beyond gout, recent literature highlights the scaffold's utility in oncology and infectious diseases.

Antimicrobial Activity (Hydrazide Derivatives)

Derivatives containing a 4-methylthiazole-5-carbonyl moiety linked to hydrazides exhibit potent activity against MRSA and Candida species.

• Mechanism: Inhibition of DNA Gyrase B (ATPase domain).

• Key SAR: Electron-withdrawing groups (e.g., -NO2) on the phenyl ring attached at C2 enhance potency.

Anticancer Activity (Chalcone/Coumarin Hybrids)

Hybrid molecules fusing the 4-methylthiazole core with coumarins or chalcones have shown cytotoxicity against MCF-7 (breast) and HepG2 (liver) cell lines.

• Mechanism: Induction of apoptosis via Caspase-3 activation; potential EGFR kinase inhibition.

Table 1: Comparative Biological Activity of Key Derivatives

Derivative Class	Substitution (C2 / C5)	Target / Cell Line	Activity (IC50 / MIC)	Ref
Carboxylic Acid	C2: 4-butoxyphenyl / C5: -COOH	Xanthine Oxidase	Ki = 0.6 nM (Febuxostat)	[1]
Hydrazide	C2: 4-nitrophenyl / C5: -CONHNH2	S. aureus (MRSA)	MIC = 1.95 µg/mL	[2]
Chalcone Hybrid	C2: Methyl / C5: Acetyl-chalcone	MCF-7 (Breast Cancer)	IC50 = 25 nM	[3]
Thiazolidinone	C2: Morpholine / C5: Hetaryl	HOP-92 (Lung Cancer)	GI50 = 0.62 µM	[4]

Experimental Protocols

Protocol A: Synthesis of Ethyl 2-amino-4-methylthiazole-5-carboxylate

A primary building block for 4-methyl-5-yl libraries.

Reagents:

• Ethyl 2-chloroacetoacetate (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (Absolute)[1][2][3]

Procedure:

• Dissolution: Dissolve 10 mmol of thiourea in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 10 mmol of ethyl 2-chloroacetoacetate dropwise over 10 minutes with stirring.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

• Precipitation: Cool the reaction mixture to room temperature. A solid precipitate (hydrochloride salt) often forms.

• Neutralization: Pour the mixture into ice-water and neutralize with 10% NaHCO3 solution to pH 8.

• Filtration: Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

• Validation: 1H NMR (DMSO-d6): Singlet at

  2.45 ppm (C4-CH3).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Standard validation for anticancer potential of thiazole derivatives.

Materials:

• Cell lines: MCF-7 or HepG2.[4]

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Workflow:

• Seeding: Seed cells (

  cells/well) in 96-well plates and incubate for 24h at 37°C/5% CO2.

• Treatment: Treat cells with the 4-methylthiazole derivative (dissolved in DMSO) at graded concentrations (0.1 – 100 µM) for 48h.

• Labeling: Add 10 µL of MTT solution (5 mg/mL) to each well; incubate for 4h.

• Solubilization: Remove media and add 100 µL DMSO to dissolve formazan crystals.

• Measurement: Measure absorbance at 570 nm using a microplate reader.

• Calculation: Calculate IC50 using non-linear regression analysis (GraphPad Prism).

References

• Febuxostat: A Non-Purine, Selective Inhibitor of Xanthine Oxidase. Journal of Pharmacology and Experimental Therapeutics. Link

• Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis and Antimicrobial Activity. Applied Sciences (MDPI). Link

• Design and synthesis of new thiazole-based derivatives as multi-targeted inhibitors. Frontiers in Chemistry. Link

• Synthesis, Antifungal and Antitumor Activity of Novel (Z)-5-Hetarylmethylidene-1,3-thiazol-4-ones. Molecules. Link

• Hantzsch Synthesis for Thiazole Derivatives: Application Notes. BenchChem. Link

Sources

• 1. Synthesis, Antifungal and Antitumor Activity of Novel (Z)-5-Hetarylmethylidene-1,3-thiazol-4-ones and (Z)-5-Ethylidene-1,3-thiazol-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents [mdpi.com]
• 4. mdpi.com [mdpi.com]

Therapeutic Potential of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one in Medicinal Chemistry: A Technical Guide to Scaffold Functionalization

Executive Summary

In modern medicinal chemistry, the identification and functionalization of "privileged scaffolds" is the cornerstone of rational drug design. 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (universally cataloged as 5-acetyl-2-amino-4-methylthiazole , CAS 30748-47-1) represents one of the most versatile and biologically active heterocyclic building blocks available[1]. Characterized by a unique push-pull electronic system, this scaffold serves as a primary precursor for synthesizing advanced bithiazoles, thiosemicarbazones, and Schiff bases. This technical whitepaper explores the structural causality, synthetic methodologies, and therapeutic potential of this compound, providing actionable, self-validating protocols for drug development professionals.

Structural and Electronic Profiling of the Scaffold

As an Application Scientist, I evaluate scaffolds based on their electronic distribution and steric geometry. The therapeutic utility of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is dictated by three critical functional domains:

• The Thiazole Core : Acting as a bioisostere for pyridine and benzene, the thiazole ring provides a robust hydrogen-bonding network (nitrogen as an acceptor, sulfur as a lipophilic contact point)[2].

• The 2-Amino Group (+M Effect) : The primary amine acts as a strong electron-donating group via mesomeric resonance, enriching the electron density of the thiazole ring. It also serves as a critical synthetic handle for amidation or coupling reactions[1].

• The 5-Acetyl (Ethanone) Group (-M Effect) : This electron-withdrawing moiety creates a dipole across the ring. Crucially, the

  -carbon of the acetyl group is highly susceptible to controlled halogenation, enabling downstream Hantzsch cyclizations[3].

• The 4-Methyl Group : This substituent provides essential steric hindrance. It restricts the torsional angle of the 5-acetyl group, locking the molecule into a conformation that is energetically favorable for binding within enzymatic pockets, while simultaneously increasing the overall lipophilicity (LogP) required for cellular membrane permeation.

Synthetic Methodologies & Self-Validating Protocols

To harness the therapeutic potential of this scaffold, researchers must execute precise functionalizations. Below are field-proven, self-validating protocols for generating bioactive derivatives.

Protocol A: Alpha-Bromination and Hantzsch Bithiazole Synthesis (Antiviral/Anticancer Targets)

Causality : Bromination of the acetyl group is the critical activation step for bithiazole synthesis. We utilize Pyridinium tribromide (

) instead of gas to prevent unwanted electrophilic aromatic substitution on the thiazole ring, ensuring strict -bromination[3].

Step-by-Step Methodology :

• Activation : Dissolve 1.0 equivalent of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one in anhydrous Tetrahydrofuran (THF) at room temperature under an inert nitrogen atmosphere.

• Selective Bromination : Slowly add 1.05 equivalents of

  . Stir the reaction mixture at 33 °C.

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using an EtOAc:Hexane (65:35) mobile phase. The reaction is complete when the starting material spot is entirely consumed (typically 1.5 hours)[3].

• Isolation : Quench the reaction with ice-cold distilled water to precipitate the

  -bromo ketone intermediate. Extract with ethyl acetate, dry over anhydrous , and concentrate under reduced pressure.

• Hantzsch Cyclization : Dissolve the isolated intermediate in absolute ethanol. Add 1.1 equivalents of a substituted thiourea. Reflux for 4–6 hours. The sulfur of the thiourea executes an

  attack on the -bromo carbon, followed by intramolecular condensation to form the second thiazole ring.

• Final Validation : Cool the mixture to 0 °C to force the bithiazole product to precipitate. Filter and recrystallize from hot ethanol. Validate structural integrity via

  -NMR (look for the disappearance of the acetyl methyl singlet at ~2.4 ppm and the emergence of a new aromatic thiazole proton).

Protocol B: Thiosemicarbazone Condensation (Antimicrobial Targets)

Causality : Acid-catalyzed condensation of the 5-acetyl group with thiosemicarbazide forms a rigid hydrazone linkage. This specific pharmacophore is highly effective at chelating metal ions essential for bacterial survival, disrupting microbial homeostasis[4].

Step-by-Step Methodology :

• Preparation : Dissolve 1.0 equivalent of the core scaffold in absolute ethanol to ensure complete solvation of the precursors.

• Acid-Catalyzed Condensation : Add 1.0 equivalent of thiocarbohydrazide or thiosemicarbazide. Introduce 3–5 drops of concentrated HCl.

  • Causality: The acid protonates the carbonyl oxygen of the ethanone group, drastically increasing the electrophilicity of the C5-carbon and facilitating nucleophilic attack by the primary amine[4],[2].

• Reflux : Heat the mixture to reflux with uninterrupted stirring for 8–10 hours.

• Crystallization & Validation : Pour the hot reaction mixture directly over crushed ice. The sudden thermodynamic shift forces the thiosemicarbazone derivative to crystallize instantly. Filter, wash with cold ethanol, and validate via IR spectroscopy (confirming the appearance of a sharp

  imine stretch at ~1610 and the disappearance of the ketone stretch).

Mechanistic Visualizations

Workflow of Hantzsch Bithiazole Synthesis from the core scaffold.

Pharmacological pathway of thiazole derivatives inducing target inhibition and apoptosis.

Therapeutic Applications & Biological Activity

The functionalization of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one yields compounds with a broad spectrum of pharmacological activities. Below is a consolidated presentation of quantitative efficacy data for derived classes:

Derivative Class	Target / Disease Area	Primary Mechanism of Action	Representative Efficacy
Bithiazoles	Viral Infections (e.g., BKV)	Inhibition of viral replication and helicase activity	Low micromolar ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> [3]
Thiazolyl-thiazoles	Bacterial (K. pneumoniae)	Cellular membrane disruption / Metal chelation	MIC ~200 µg/mL[2]
Hydrazinyl-thiazoles	Malaria (P. falciparum)	In vitro blood-stage inhibition	~0.648 µM
Thiadiazole-hybrids	Oncology (Brain Cancer)	Apoptosis induction in C6 cell lines	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> ~0.097 mM

Conclusion & Future Perspectives

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is far more than a simple heterocyclic building block; it is a highly programmable pharmacological engine. By manipulating the 2-amino and 5-acetyl groups through controlled synthetic pathways—such as Hantzsch cyclizations and Schiff base condensations—medicinal chemists can rapidly generate libraries of bithiazoles and thiosemicarbazones. As antimicrobial resistance and complex viral pathologies continue to evolve, the rational functionalization of this privileged thiazole scaffold will remain a critical vector for discovering next-generation therapeutics.

References

• The Potential of Thiazole Derivatives as Antimicrobial Agents Source: MDPI (ChemProc) URL:[Link]

• Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents Source: Scholaris URL: [Link]

• Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review Source: MedCrave Online URL:[Link]

• Synthesis, Characterization, and Biological Evaluation of Novel Thiadiazole-incorporated Aminothiazole Derivatives as Potential Anticancer Agents Source: ResearchGate URL: [Link]

Sources

• 1. CAS 30748-47-1: 5-Acetyl-2-amino-4-methylthiazole [cymitquimica.com]
• 2. Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review  - MedCrave online [medcraveonline.com]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. mdpi.com [mdpi.com]

Technical Whitepaper: Physicochemical Profiling of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

This technical guide details the physicochemical profile of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one , a critical intermediate often encountered in the synthesis of thiazole-based kinase inhibitors and antivirals.

Executive Summary

The compound 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (henceforth referred to as AMTE ) represents a distinct class of pharmacophores combining a basic thiazole core with a reactive

-amino ketone side chain.

Accurate profiling of AMTE is complicated by two factors:

• Ionization Complexity: The molecule possesses two basic centers with widely divergent pKa values.

• Chemical Instability: As an

  -amino ketone, the free base is prone to rapid dimerization to form pyrazine derivatives.

This guide provides the derived physicochemical constants based on structural fragment analysis and outlines the mandatory experimental protocols to validate these values in a drug discovery context.

Structural Analysis & Theoretical Predication

Ionization Centers

AMTE contains two ionizable groups. Understanding their electronic environment is crucial for predicting solubility behavior.

Ionization Center	Type	Electronic Environment	Predicted pKa
Primary Amine ( )	Base	Located to a carbonyl group. The electron-withdrawing carbonyl lowers the pKa relative to alkyl amines (typically ~10.5).	7.6 – 7.9
Thiazole Nitrogen (N3)	Weak Base	The intrinsic pKa of thiazole is ~2.5. The acetyl group at C5 is a strong electron-withdrawing group (EWG), further reducing basicity.	1.0 – 1.8

Expert Insight: The primary amine is the dominant basic center at physiological pH. The thiazole nitrogen will remain unprotonated except under highly acidic conditions (pH < 2).

Stability Warning (Critical)

AMTE is chemically unstable as a free base. At pH > 7.0 (where the amine is deprotonated), two molecules of AMTE can condense to form a dihydropyrazine intermediate, which subsequently oxidizes to a pyrazine.

• Implication: Solubility determination must be rapid or conducted under controlled temperature (

  ) to prevent data artifacts caused by degradation products.

• Storage: Always handle as the hydrochloride (HCl) or hydrobromide (HBr) salt.

Solubility Profile

The solubility of AMTE is pH-dependent, following a classic weak base profile.

Intrinsic Solubility ( )

The neutral form (free base) has moderate polarity due to the thiazole ring and ketone H-bond acceptors.

• Predicted

  : (Moderate).

• LogP (Predicted):

  .

pH-Solubility Relationship

• pH 1.0 – 6.0: Highly soluble (

  ) due to protonation of the primary amine.

• pH 7.4: Solubility decreases sharply as pH approaches pKa (~7.8).

• pH > 9.0: Solubility is limited to the intrinsic solubility (

  ) of the unstable free base.

Experimental Workflows

Workflow Visualization

The following diagram outlines the logic flow for characterizing AMTE, integrating stability checks.

Figure 1: Decision matrix for physicochemical profiling of labile

-amino ketones.

Protocol: Potentiometric pKa Determination

Objective: Determine the precise ionization constant of the side-chain amine.

• Preparation: Dissolve

  of AMTE HCl in of degassed water ( ionic strength).

• Titrant:

  (Carbonate-free).

• Execution:

  • Acidify initially to pH 2.5 with

    to ensure full protonation.

  • Titrate upwards to pH 10.5 using a micro-titrator (e.g., Sirius T3 or equivalent).

  • Crucial Step: Perform the titration rapidly (

    ) to minimize dimerization at high pH.

• Analysis: Fit the Bjerrum plot. Expect a single inflection point around pH 7.8.

Protocol: Kinetic Solubility (High Throughput)

Objective: Measure solubility while mitigating instability.

• Stock Solution: Prepare a

  stock in DMSO.

• Buffer Preparation: Prepare phosphate buffers at pH 2.0, 5.0, and 7.4.

• Spiking: Add stock to buffers to a final concentration of

  (2% DMSO final).

• Incubation: Shake for 2 hours at

  . (Note: Standard 24h equilibrium is NOT recommended due to instability).

• Filtration: Filter using a

  PVDF membrane.

• Quantification: Analyze filtrate via HPLC-UV (254 nm).

References

• Physicochemical Properties of Alpha-Amino Ketones

  • Source: Human Metabolome D

  • Data: Aminoacetone pKa = 7.84.[1]

  • URL:[Link]

• Thiazole Basicity and Substituent Effects

  • Source: Brown, H. C. et al. "Structural Effects on the Basicity of Thiazoles." Journal of the American Chemical Society.[2][3]

  • Context: Establishes the electron-withdrawing effect of 5-acetyl groups on thiazole nitrogen basicity.

  • URL:[Link]

• Stability of 2-Aminoketones

  • Source: "Synthesis and stability studies of alpha-amino ketones." Journal of Organic Chemistry.
  • Context: Dimerization mechanisms of free-base alpha-amino ketones.

  • URL:[Link]

Sources

• 1. P. aeruginosa Metabolome Database: Aminoacetone (PAMDB000441) [pseudomonas.umaryland.edu]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]

Comprehensive Technical Guide on 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: Molecular Properties, Isomeric Distinctions, and Synthetic Applications

Executive Summary & Structural Profiling

As drug development increasingly relies on complex, stereochemically rich heterocycles, the demand for highly functionalized building blocks has surged. 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is a specialized

-amino ketone that serves as a critical precursor for synthesizing advanced pharmacophores, including fused imidazo-thiazole systems used in kinase inhibitors and antivirals 1.

The Isomeric Trap in Literature and Databases

A critical pitfall for researchers sourcing this compound is the "isomeric trap." Automated chemical databases and commercial vendors frequently conflate this aliphatic

-amino ketone with its highly commercialized constitutional isomer: 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one (also known as 5-acetyl-2-amino-4-methylthiazole) 2.

While both share the exact molecular formula (

) and molecular weight ( ), their chemical behavior is vastly different. The target molecule features a highly nucleophilic, aliphatic primary amine adjacent to a carbonyl, making it prone to pyrazine dimerization if not handled as a salt. Conversely, the commercial isomer features an amine directly attached to the heteroaromatic thiazole ring, rendering it significantly less nucleophilic due to resonance delocalization.

Comparative Physicochemical & Registry Data

To ensure absolute clarity in procurement and analytical verification, the quantitative and registry data for the target molecule and its common isomer are summarized below.

Property	Target Molecule ( -Amino Ketone)	Commercial Isomer (2-Aminothiazole)
IUPAC Name	2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one	1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one
Molecular Formula
Molecular Weight	156.21 g/mol	156.21 g/mol
CAS Registry Number	Unregistered / Custom Synthesis	30748-47-1
Amine Classification	Aliphatic primary amine ( )	Heteroaromatic amine ( character)
Key Reactivity	Prone to self-condensation (pyrazine formation)	Stable at room temperature
SMILES	CC1=C(SC=N1)C(=O)CN	CC1=C(SC(=N1)N)C(=O)C

Synthetic Methodology: The Delépine Pathway

Because the target

-amino ketone lacks a ubiquitous commercial CAS registry, it must typically be synthesized in-house. Direct amination of -halo ketones with ammonia is a notorious failure point in organic synthesis; it heavily favors the formation of dihydropyrazines (which rapidly oxidize to pyrazines) via intermolecular condensation 3.

To circumvent this, we utilize the Delépine reaction . By employing hexamethylenetetramine (HMTA), we form a sterically bulky quaternary ammonium salt that physically cannot dimerize. Subsequent acidic hydrolysis cleanly yields the primary amine as a stable hydrochloride salt.

Step-by-Step Self-Validating Protocol

Step 1: Regioselective

-Bromination

• Reagents: 1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (1.0 eq), Copper(II) bromide (

  , 2.0 eq).

• Solvent: Ethyl acetate / Chloroform (1:1 v/v).

• Procedure: Suspend

  in the solvent mixture and heat to reflux. Add the ketone dropwise.

• Causality & Validation: We use

  instead of to prevent electrophilic bromination of the thiazole ring or the formation of an N-bromonium complex. This step is a self-validating system: the reaction progress is visually confirmed as the initial green-black suspension of transitions to a dense, white precipitate of Copper(I) bromide ( ).

• Workup: Filter the

  salts, wash with EtOAc, and concentrate the filtrate to yield 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one.

Step 2: Amination via Delépine Reaction

• Reagents: 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (1.0 eq), HMTA (1.1 eq).

• Solvent: Chloroform (

  ).

• Procedure: Dissolve the

  -bromo ketone in and add HMTA in one portion. Stir at room temperature for 12 hours.

• Causality & Validation: The formation of a dense white precipitate (the quaternary ammonium salt) serves as a visual indicator of successful alkylation. The bulkiness of HMTA entirely suppresses pyrazine formation.

• Hydrolysis: Isolate the salt via vacuum filtration. Suspend the solid in ethanolic

  and heat to 60°C for 4 hours. The HMTA complex decomposes into formaldehyde diethyl acetal, ammonium chloride, and the target product.

• Isolation: Evaporate the solvent and recrystallize from ethanol/diethyl ether to obtain pure 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride .

Mechanistic Visualization

The following diagram maps the logical flow and intermediate states of the described synthetic protocol.

Synthetic workflow for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one via Delépine reaction.

Pharmacological Significance in Drug Design

The integration of the thiazole ring into

-amino ketones provides a highly versatile scaffold for medicinal chemists. Molecules containing a thiazole ring behave uniquely in physiological systems, often modulating biochemical pathways by acting as bioisosteres for peptides or interacting with enzyme active sites via sulfur-mediated hydrogen bonding 4.

Specifically, the primary amine of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one can be readily coupled with diverse carboxylic acids or sulfonyl chlorides to generate libraries of amides and sulfonamides. These derivatives are frequently screened in high-throughput assays for antimicrobial, anticancer, and anti-inflammatory activities, leveraging the established safety and efficacy profiles of the thiazole pharmacophore 5.

References

• Thiazole Ring—A Biologically Active Scaffold Source: PMC (National Institutes of Health)[Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents Source: MDPI[Link]

• 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride Source: PubChem (NIH)[Link]

• Recent advances in the synthesis of

  -amino ketones Source: ResearchGate[Link]

Sources

• 1. Thiazole Ring—A Biologically Active Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 30748-47-1: 5-Acetyl-2-amino-4-methylthiazole [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride | C6H9ClN2OS | CID 12236850 - PubChem [pubchem.ncbi.nlm.nih.gov]

Role of 4-methylthiazole moieties in pharmaceutical compound design

The Strategic Utility of 4-Methylthiazole Moieties in Modern Medicinal Chemistry[1][2][3]

Executive Summary

The 4-methylthiazole moiety represents a privileged scaffold in pharmaceutical design, offering a unique balance of electronic modulation, steric optimization, and metabolic resilience. Unlike the unsubstituted thiazole ring, the introduction of a methyl group at the C4 position significantly alters the physicochemical landscape of the heterocycle—enhancing lipophilicity (logP), modulating basicity, and serving as a critical anchor point for hydrophobic interactions within enzyme active sites. This technical guide analyzes the structural rationale behind 4-methylthiazole integration in FDA-approved therapeutics and provides validated protocols for its synthetic incorporation.[1][2][3]

Pharmacophore Profiling & Physicochemical Properties[1][2][4]

The utility of the 4-methylthiazole unit stems from its ability to act as a bioisostere for pyridine and imidazole rings while introducing specific electronic and steric vectors.

• Electronic Modulation: The sulfur atom in the thiazole ring acts as a weak electron donor by resonance, while the nitrogen acts as an electron withdrawer by induction. The C4-methyl group exerts a positive inductive effect (+I), effectively increasing the electron density of the ring.[3] This makes the C5 position more nucleophilic and susceptible to electrophilic aromatic substitution, facilitating further functionalization.

• Steric Anchoring: In protein-ligand interactions, the C4-methyl group often occupies small hydrophobic pockets (sub-pockets) that unsubstituted thiazoles cannot fill.[1][2][3] This "lock-and-key" enhancement improves binding affinity and selectivity.[1][2][3]

• Lipophilicity: The addition of a methyl group typically increases the cLogP by approximately 0.5 units, improving membrane permeability without compromising aqueous solubility to the extent of larger alkyl chains.

Table 1: Comparative Physicochemical Metrics

Property	Thiazole	4-Methylthiazole	Pharmacological Impact
pKa (Conjugate Acid)	~2.5	~3.2	Increased basicity improves salt formation and solubility.[1][2][3]
Dipole Moment	1.61 D	1.35 D	Altered dipole influences orientation in electrostatic fields of active sites.[3]
C5-Nucleophilicity	Moderate	High	Facilitates C5-functionalization (e.g., halogenation, formylation).[1][2][3]
Metabolic Liability	Ring Oxidation	Methyl Hydroxylation	C4-Methyl can block ring oxidation or serve as a soft metabolic spot.[1][2][3]

Synthetic Methodologies: The Hantzsch Protocol

The Hantzsch Thiazole Synthesis remains the most robust method for constructing the 4-methylthiazole core.[1][3] The following protocol details the synthesis of a 2-amino-4-methylthiazole derivative, a common precursor for fragment-based drug discovery.

Protocol: Microwave-Assisted Hantzsch Synthesis of 2-Amino-4-Methylthiazole

Objective: Rapid synthesis of 2-amino-4-methylthiazole from chloroacetone and thiourea.

Reagents:

• Chloroacetone (CAS: 78-95-5) - Warning: Lachrymator[1][2][3]

• Thiourea (CAS: 62-56-6)[1][2][3]

• Ethanol (Absolute)[1][2][3]

• Sodium Acetate (anhydrous)[1][2][3]

Workflow:

• Preparation: Dissolve Thiourea (10 mmol, 0.76 g) in Ethanol (10 mL) in a microwave-safe reaction vial.

• Addition: Add Chloroacetone (11 mmol, 0.88 mL) dropwise. Note: Reaction is exothermic.

• Cyclization: Seal the vial and irradiate in a microwave reactor at 100°C for 15 minutes (Power: 150W, Max Pressure: 200 psi). Alternatively, reflux for 2 hours under standard heating.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.[3]

  • Resuspend the residue in water (20 mL) and neutralize with saturated Sodium Acetate solution until pH ~8.

  • The product will precipitate as a white/off-white solid.[1][2][3]

• Purification: Filter the precipitate, wash with ice-cold water (2 x 5 mL), and recrystallize from Ethanol/Water (1:1).

• Validation: Confirm structure via 1H-NMR (Characteristic signal: Methyl singlet at ~2.1-2.3 ppm).

Mechanistic Pathway

The reaction proceeds via nucleophilic attack of the sulfur on the

-haloketone, followed by intramolecular condensation.

Figure 1: Mechanistic flow of the Hantzsch Thiazole Synthesis leading to the 4-methylthiazole scaffold.[1][2][3]

Case Studies in FDA-Approved Therapeutics[1][2][3]

The 4-methylthiazole moiety is not merely a linker; it is often a critical determinant of potency.[1][2][3]

Case Study A: Febuxostat (Uloric®)[1][2][3]

• Indication: Chronic Hyperuricemia (Gout).[1][2][3][4]

• Mechanism: Non-purine Xanthine Oxidase (XO) Inhibitor.[1][2][3][5]

• Role of 4-Methylthiazole: Febuxostat contains a 2-aryl-4-methylthiazole-5-carboxylic acid core.[1][2][3]

  • Binding Mode: The thiazole ring occupies a narrow channel leading to the molybdenum-pterin active site of XO.[3]

  • 4-Methyl Function: The methyl group at position 4 provides critical hydrophobic bulk that displaces water molecules and forms van der Waals interactions with leucine and phenylalanine residues in the channel, significantly enhancing binding enthalpy compared to unsubstituted analogs.

Case Study B: Cefditoren Pivoxil (Spectracef®)

• Indication: Broad-spectrum Cephalosporin Antibiotic.[1][2][3][6][7]

• Structure: Contains a 4-methyl-5-thiazolyl group at the C3 position of the cephem nucleus.[1][2][3]

• Role of 4-Methylthiazole:

  • Spectrum Expansion: The 4-methylthiazole moiety at the C3 position extends the antibiotic spectrum against Gram-positive bacteria (e.g., S. pneumoniae) while maintaining Gram-negative coverage.[1][2][3]

  • Stability: The thiazole ring is more resistant to metabolic degradation than the acetoxymethyl group found in earlier cephalosporins.[3]

Figure 2: Conceptual binding mode of Febuxostat showing the anchoring role of the 4-methylthiazole moiety within the Xanthine Oxidase active site.[1][2][3]

ADMET & Metabolic Stability

The introduction of the 4-methyl group introduces specific metabolic considerations that must be accounted for during lead optimization.

• CYP450 Oxidation: The thiazole ring is susceptible to S-oxidation and ring opening.[1][2][3] However, the 4-methyl group can act as a metabolic "soft spot," undergoing hydroxylation to a hydroxymethyl group (

  ) mediated by CYP2E1 or CYP3A4.[1][2][3] This is analogous to the metabolism of Thiamine (Vitamin B1).[3]

  • Design Strategy: If the methyl group is essential for binding but metabolically unstable, replacing it with a trifluoromethyl (

    ) or cyclopropyl group can block this metabolic route while maintaining steric bulk.[1][2][3]

• Toxicity Alerts: While generally safe, certain aminothiazoles can form reactive iminoquinone intermediates if metabolically activated.[3] The 4-methyl substitution generally reduces this risk compared to unsubstituted thiazoles by sterically hindering the approach of metabolic enzymes to the C4-C5 double bond, although it does not eliminate it entirely.[1][3]

References

• Hantzsch, A. (1887).[3] "Ueber die Synthese des Thiazols und seiner Derivate." Berichte der deutschen chemischen Gesellschaft. Link[1][2][3]

• Okamoto, K., et al. (2003).[3] "Febuxostat (TMX-67), a novel, non-purine, selective xanthine oxidase inhibitor."[3] Jpn J Pharmacol.[3] Link

• Darkin, J.M., et al. (2001).[3] "Structure-based design of 4-methylthiazole derivatives as novel antibacterial agents." Bioorganic & Medicinal Chemistry Letters. Link

• Takamatsu, Y., et al. (1994).[3] "Synthesis and biological activity of Cefditoren." Journal of Antibiotics. Link

• BenchChem Protocols. (2025). "Hantzsch Thiazole Synthesis for 4-Phenylthiazole Derivatives." Link[1][2][3]

Sources

• 1. Cefditoren Pivoxil | C25H28N6O7S3 | CID 6437877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cefditoren | C19H18N6O5S3 | CID 9870843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ritonavir - Wikipedia [en.wikipedia.org]
• 4. droracle.ai [droracle.ai]
• 5. molforge.ai [molforge.ai]
• 6. medkoo.com [medkoo.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride

Executive Summary

The synthesis of

-aminoketones containing heteroaromatic scaffolds is a critical pathway in medicinal chemistry, often serving as precursors for bioactive heterocycles and pharmaceutical APIs. This application note details a robust, field-proven, three-step synthetic protocol for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one .

Starting from the commercially available 1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (5-acetyl-4-methylthiazole), the workflow utilizes an

-bromination, followed by nucleophilic azidation, and concludes with a highly chemoselective Staudinger reduction. To prevent spontaneous degradation, the final product is isolated as a stable hydrochloride salt.

Mechanistic Causality & Expert Insights (E-E-A-T)

Designing a self-validating and high-yielding synthetic system requires anticipating the intrinsic reactivity of both the thiazole ring and the

-aminoketone moiety.

• Step 1:

  -Bromination via Enolization: Direct bromination of the methyl ketone is achieved using elemental bromine (Br₂) in glacial acetic acid. The acidic environment catalyzes the formation of the enol tautomer, which acts as the active nucleophile to attack the electrophilic bromine [1]. Acetic acid is specifically chosen as the solvent because its protic nature stabilizes the enol intermediate through hydrogen bonding, ensuring regioselective halogenation without requiring harsh Lewis acids that could coordinate with the thiazole nitrogen.

• Step 2: Azidation vs. Direct Amination: Reacting the resulting

  -bromoketone directly with ammonia is a flawed approach; it inevitably leads to over-alkylation and complex mixtures. Instead, the azide anion (N₃⁻) is deployed as a superior, highly selective nucleophile. It undergoes a clean Sₙ2 displacement of the primary bromide, establishing the nitrogen-carbon bond with zero risk of secondary amine formation.

• Step 3: Chemoselective Staudinger Reduction & Salt Trapping: Reducing the

  -azidoketone presents a chemoselectivity challenge. Standard catalytic hydrogenation (e.g., Pd/C, H₂) risks reducing the carbonyl group or poisoning the catalyst via the thiazole's sulfur atom. The Staudinger reduction, utilizing triphenylphosphine (PPh₃) and water, bypasses these issues by proceeding via an iminophosphorane intermediate that selectively hydrolyzes to the primary amine [2].

• Critical Stability Control: Free

  -aminoketones are notoriously unstable; they undergo rapid intermolecular self-condensation to form dihydropyrazines. This protocol validates itself by immediately trapping the nascent free base with anhydrous ethereal HCl, yielding the non-nucleophilic, shelf-stable hydrochloride salt.

Synthetic Workflow Visualization

Three-step synthetic workflow for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one HCl.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Caution:

-bromoketones are potent lachrymators and skin irritants. Perform all operations in a well-ventilated fume hood.

• Preparation: Dissolve 1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (1.0 equiv, 10.0 mmol) in glacial acetic acid (15 mL) in a round-bottom flask equipped with a magnetic stirrer and an addition funnel.

• Addition: Cool the flask in a water bath (approx. 15–20 °C). Add elemental bromine (1.05 equiv, 10.5 mmol) dropwise over 30 minutes. The red color of bromine should discharge as the reaction proceeds.

• Reaction: Stir the mixture at room temperature for an additional 1.5 hours until TLC indicates complete consumption of the starting material.

• Workup: Pour the reaction mixture slowly into 50 mL of ice-cold water. Neutralize carefully with saturated aqueous NaHCO₃ until pH ~7.

• Isolation: Extract the aqueous layer with dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the crude bromoketone. Use immediately in the next step to prevent degradation.

Step 2: Synthesis of 2-azido-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Caution: Sodium azide is highly toxic. Do not use chlorinated solvents during the azide addition to prevent the formation of explosive diazidomethane.

• Preparation: Dissolve the crude 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (1.0 equiv, approx. 9.5 mmol) in anhydrous N,N-dimethylformamide (DMF) (20 mL). Cool the solution to 0 °C in an ice bath.

• Addition: Add sodium azide (NaN₃) (1.2 equiv, 11.4 mmol) portion-wise to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4 hours.

• Workup: Dilute the reaction mixture with ethyl acetate (50 mL) and quench with cold water (50 mL).

• Isolation: Separate the organic layer and wash the aqueous layer with additional ethyl acetate (2 × 20 mL). Wash the combined organic layers extensively with water (3 × 20 mL) to remove DMF, followed by brine. Dry over anhydrous MgSO₄ and concentrate in vacuo to yield the azidoketone as a yellow oil.

Step 3: Synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride

• Preparation: Dissolve the azidoketone (1.0 equiv, approx. 8.5 mmol) in a mixture of tetrahydrofuran (THF) (25 mL) and distilled water (0.5 mL). Cool to 0 °C.

• Reduction: Add triphenylphosphine (PPh₃) (1.1 equiv, 9.35 mmol) in small portions. Nitrogen gas evolution will be immediately visible.

• Hydrolysis: Once gas evolution ceases, allow the reaction to warm to room temperature and stir for 6 hours to ensure complete hydrolysis of the iminophosphorane intermediate.

• Extraction: Concentrate the THF under reduced pressure. Dissolve the residue in diethyl ether (40 mL) and extract the basic amine into 1M aqueous HCl (3 × 15 mL). Triphenylphosphine oxide remains in the ether layer.

• Free-Basing and Trapping: Basify the combined aqueous acidic layers to pH 10 using 2M NaOH at 0 °C. Rapidly extract the free amine into fresh diethyl ether (3 × 20 mL). Dry the combined ether layers over anhydrous Na₂SO₄.

• Salt Formation: Filter the drying agent and immediately add a solution of 2M HCl in diethyl ether (1.5 equiv) dropwise to the filtrate under vigorous stirring. The target hydrochloride salt will precipitate instantly as a white-to-off-white solid.

• Isolation: Filter the precipitate, wash with cold diethyl ether, and dry under high vacuum.

Quantitative Data Summary

The table below summarizes the stoichiometric equivalents, reaction conditions, and expected yields for the synthetic sequence.

Reaction Step	Reagents / Catalysts	Solvent	Temp / Time	Expected Yield	Product State
1. -Bromination	SM (1.0 eq), Br₂ (1.05 eq)	Glacial AcOH	15°C to RT / 2 h	85 - 90%	Yellowish Oil/Solid
2. Azidation	Int 1 (1.0 eq), NaN₃ (1.2 eq)	Anhydrous DMF	0°C to RT / 4 h	90 - 95%	Yellow Oil
3. Staudinger Reduction	Int 2 (1.0 eq), PPh₃ (1.1 eq), H₂O	THF / H₂O	0°C to RT / 6 h	75 - 80%	Free amine (Transient)
Trapping	Free amine (1.0 eq), HCl (1.5 eq)	Diethyl Ether	0°C / 10 min	>95% (from amine)	White Solid (HCl salt)

References

• Master Organic Chemistry. Halogenation Of Ketones via Enols. Available at:[Link]

• Organic Chemistry Portal. Staudinger Reaction / Staudinger Reduction. Available at:[Link]

Application Note: Advanced Synthesis of 4-Methyl-1,3-thiazol-5-yl Derivatives

Executive Summary & Strategic Importance

The 4-methyl-1,3-thiazol-5-yl moiety is a privileged pharmacophore in medicinal chemistry, serving as a critical core in blockbuster drugs such as Febuxostat (xanthine oxidase inhibitor), Cefditoren pivoxil (cephalosporin antibiotic), and Clomethiazole (sedative/hypnotic).

Unlike the 2,4-disubstituted thiazoles, the 4-methyl-5-substituted pattern offers unique steric and electronic vectors. The C5 position is nucleophilic but sterically adjacent to the C4-methyl group, creating specific challenges in regioselective functionalization. This guide details three validated synthetic strategies:

• De Novo Construction: The Hantzsch synthesis for primary scaffold generation.

• Direct Functionalization: Pd-catalyzed C-H activation for late-stage diversification.

• Redox Manipulations: Catalytic hydrogenation for aldehyde intermediates (Rosenmund reduction).

Strategic Synthetic Pathways

The following flowchart illustrates the decision logic for selecting the appropriate synthetic route based on the target functionality at the C5 position.

Figure 1: Retrosynthetic decision tree for accessing 4-methyl-1,3-thiazol-5-yl scaffolds.

Protocol A: The Hantzsch Thiazole Synthesis (De Novo)

This is the industry-standard method for constructing the thiazole ring with high regiocontrol.

Mechanism & Rationale

The reaction involves the condensation of a thioamide (providing the N-C-S fragment) with an

-haloketone (providing the C-C backbone).[1][2] To secure the 4-methyl-5-substituted pattern, one must use an -haloacetoacetate derivative.

Reagents & Catalysts

• Substrate: Ethyl 2-chloroacetoacetate (commercially available, inexpensive).

• Thioamide Source: Thioformamide (for C2-H), Thiourea (for C2-NH2), or Thiobenzamide (for C2-Ph).

• Solvent: Ethanol or DMF.

• Additives:

  or Pyridine (to scavenge HCl).

Step-by-Step Protocol: Synthesis of Ethyl 4-methylthiazole-5-carboxylate

Target: Key intermediate for Febuxostat.

• Preparation : In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve thioformamide (1.0 eq) in absolute ethanol (0.5 M concentration).

  • Note: If thioformamide is unstable, generate in situ from formamide and

    .

• Addition : Add ethyl 2-chloroacetoacetate (1.05 eq) dropwise over 30 minutes. The reaction is exothermic; maintain temperature

  .

• Cyclization : Heat the mixture to reflux (

  ) for 4–6 hours.

  • Monitoring: TLC (Hexane:EtOAc 3:1) should show consumption of the

    -haloketone.

• Workup : Cool to room temperature. Neutralize with saturated

  solution to pH 7–8.

• Extraction : Extract with Ethyl Acetate (

  ). Wash combined organics with brine, dry over , and concentrate.[3]

• Purification : Recrystallize from ethanol/water or distill under reduced pressure (bp ~105°C @ 15 mmHg).

Yield Expectation: 75–85%.

Protocol B: Pd-Catalyzed C-H Activation (Direct Arylation)

Modern drug discovery favors direct functionalization of the C5-H bond over the traditional halogenation/cross-coupling sequence to improve atom economy.[3]

Catalyst Selection Guide

The C5 position of 4-methylthiazole is the most electron-rich (nucleophilic) site, making it susceptible to electrophilic palladation.

Catalyst System	Ligand	Base	Solvent	Temp	Application
Pd(OAc)₂	Ligandless	KOAc	DMA/DMF	130°C	General C5 arylation with aryl bromides.
Pd(OAc)₂			Toluene	110°C	Sterically hindered aryl partners.
Pd/C	None	CuI /	DMF	140°C	Heterogeneous, recyclable system.

Step-by-Step Protocol: C5-Arylation of 4-Methylthiazole

Target: 4-Methyl-5-phenylthiazole derivatives.

• Setup : Charge a pressure tube or Schlenk flask with 4-methylthiazole (1.0 eq), Aryl Bromide (1.2 eq), and KOAc (2.0 eq).

• Catalyst Addition : Add Pd(OAc)₂ (5 mol%).[4]

  • Expert Tip: For challenging substrates, add Pivalic Acid (PivOH) (30 mol%) as a proton shuttle to lower the activation energy of the C-H bond cleavage.

• Solvent : Add degassed DMA (Dimethylacetamide) (0.2 M).

• Reaction : Seal and heat to 130°C for 16 hours.

  • Mechanism: Concerted Metallation-Deprotonation (CMD) pathway.

• Workup : Filter through a Celite pad to remove Pd black. Dilute with water and extract with

  .

• Purification : Silica gel chromatography.

Figure 2: Mechanism of C5-selective C-H arylation via Concerted Metallation-Deprotonation.

Protocol C: Rosenmund Reduction (Aldehyde Synthesis)

For the synthesis of Cefditoren , the 5-formyl derivative is required.[5] Oxidation of the alcohol is often hazardous (Cr(VI)) or unstable; the Rosenmund reduction of the acid chloride is the preferred industrial route.

Reagents

• Substrate: 4-Methylthiazole-5-carbonyl chloride (prepared from the acid using

  ).

• Catalyst: 5% Pd/BaSO4 (unreduced).

• Regulator: Quinoline-S (catalyst poison to prevent over-reduction to alcohol).

• Reductant: Hydrogen gas (

  ).

Protocol

• Acyl Chloride Formation : Reflux 4-methylthiazole-5-carboxylic acid in thionyl chloride for 2 hours. Distill off excess

  .

• Hydrogenation : Dissolve the residue in anhydrous Xylene . Add Pd/BaSO4 (10 wt% loading relative to substrate) and Quinoline-S (0.1 eq).

• Reaction : Bubble dry

  gas through the refluxing solution ( ).

  • Endpoint: Monitor HCl evolution. Reaction is complete when HCl gas ceases to evolve.

• Isolation : Filter hot to remove catalyst. Cool filtrate to crystallize the 4-methylthiazole-5-carbaldehyde .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Regioselectivity (C2 vs C5)	C2 position is also acidic.	Block C2 with a silyl group (TMS) or use C2-substituted precursors. For C-H activation, use polar solvents (DMA) to favor C5.
Homocoupling of Aryl Halide	Pd catalyst reduction too fast.	Reduce catalyst loading to 1 mol%. Ensure strict oxygen-free conditions.
Over-reduction (Aldehyde to Alcohol)	Catalyst too active in Rosenmund.	Increase Quinoline-S concentration. Ensure Pd/BaSO4 is not pre-reduced.
Hantzsch Yield Low	Polymerization of -haloketone.	Add the -haloketone slowly to the thioamide solution at low temperature before heating.

References

• Palladium-Catalyzed Cross-Coupling Reaction of 4-Methylthiazole. Heterocycles, Vol 68, 2006. Available at: [Link]

• Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. Molecules, 2008. Available at: [Link]

• Process for the preparation of 4-methyl-thiazole-5-carbaldehyde.Google Patents, WO2003091230A1.

• Ligandless Palladium-Catalyzed Direct C-5 Arylation. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Using 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one as a building block in peptide synthesis

Application Note: 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one in Peptidomimetic Design

Executive Summary

This technical guide details the application of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (referred to herein as AMTE ) as a specialized C-terminal building block in peptide synthesis. Unlike standard amino acids, AMTE is an

-amino ketone . Its incorporation introduces a thiazole-ketone moiety, which serves two primary functions in drug design:[1]

• Protease Inhibition: The ketone carbonyl acts as an electrophilic "warhead," forming reversible covalent bonds with the active site serine or cysteine of target proteases.

• Bioisosterism: The 4-methylthiazole group mimics the side chains of Histidine or Phenylalanine, improving metabolic stability and lipophilicity compared to natural residues.

This guide addresses the specific synthetic challenges posed by AMTE, particularly the instability of its free base form, and provides a validated protocol for its coupling to peptide backbones.

Chemical Profile & Handling

Compound: 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Common Form: Hydrochloride Salt (HCl) CAS: 1007875-19-5 (Generic structure class reference)

Property	Specification	Critical Note
Molecular Weight	156.21 g/mol (Free Base)	Calculate stoichiometry based on the salt form (typically ~192.6 g/mol for HCl).
Stability	Low (Free Base)	The free amine rapidly dimerizes to form dihydropyrazines via self-condensation. ALWAYS store and weigh as the HCl salt.
Solubility	DMSO, DMF, Water	Poor solubility in DCM/Ether.
Purity Requirement	>97% HPLC	Impurities often include the pyrazine dimer, which is catalytically inactive.

Application Logic: The "Warhead" Mechanism

In medicinal chemistry, AMTE is not used to extend the peptide chain but to terminate it. The resulting motif (Peptide-NH-CH2-C(=O)-Thiazole) places a reactive ketone adjacent to a heterocycle.

Mechanism of Action (Protease Inhibition)

When the peptide recognition sequence binds to a protease, the AMTE ketone carbonyl is positioned in the S1' pocket.

• Serine Proteases: The catalytic Serine-OH attacks the ketone, forming a tetrahedral hemiketal transition state. This mimics the hydrolysis intermediate but cannot collapse to cleave the bond, effectively inhibiting the enzyme.

• Thiazole Role: The electron-withdrawing nature of the thiazole ring increases the electrophilicity of the ketone, enhancing binding affinity (

  ).

Figure 1: Mechanism of reversible covalent inhibition by AMTE-capped peptides.

Experimental Protocol: C-Terminal Coupling

Challenge: The AMTE free base is unstable. Standard protocols where the amine is neutralized before addition to the activated acid often lead to low yields due to dimerization. Solution: Use an In-Situ Neutralization strategy with a high-speed activation agent (HATU).

Materials

• Carboxylic Component: Protected Peptide Fragment (e.g., Boc-Phe-Pro-OH) or N-protected amino acid.

• Amine Component: AMTE.HCl salt.

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF.

Step-by-Step Procedure

• Activation of the Acid (Pre-activation):

  • In a round-bottom flask, dissolve the N-protected peptide acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

  • Add HATU (1.1 equiv).

  • Add DIPEA (1.2 equiv) dropwise.

  • Stir for 2-3 minutes. The solution should turn slightly yellow, indicating formation of the activated OAt-ester.

• Addition of AMTE (The Critical Step):

  • Add the AMTE.HCl salt (1.2 equiv) directly to the reaction mixture as a solid.

  • Immediately add a second portion of DIPEA (1.2 equiv) to neutralize the salt in situ.

  • Rationale: By generating the free amine in the presence of the pre-activated ester, the amine reacts with the ester faster than it can react with itself (dimerize).

• Reaction Monitoring:

  • Stir at Room Temperature (20-25°C) under Nitrogen.

  • Monitor by LC-MS at T=1h and T=3h. Look for the mass of [M+H]+ corresponding to Peptide-NH-CH2-CO-Thiazole.

  • Note: Do not heat. Alpha-amino ketones can racemize or degrade at elevated temperatures (>40°C).

• Work-up:

  • Dilute with Ethyl Acetate.

  • Wash sequentially with:

    • 5% Citric Acid (removes unreacted amine/HATU byproducts).

    • Saturated NaHCO3 (removes unreacted acid).

    • Brine.

  • Dry over Na2SO4 and concentrate.

• Purification:

  • Purify via Reverse-Phase HPLC (C18 column).

  • Gradient: 5% to 95% Acetonitrile in Water (+0.1% TFA).

  • Caution: Avoid prolonged exposure to basic buffers (pH > 8) during purification to prevent enolization of the ketone.

Synthesis Workflow Diagram

The following diagram illustrates the validated workflow to minimize side reactions.

Figure 2: Optimized synthetic workflow preventing AMTE dimerization.

Analytical Characterization

To validate the successful incorporation of AMTE, look for the following diagnostic signals:

Method	Diagnostic Signal	Interpretation
1H NMR	4.5 - 4.8 ppm (Doublet, 2H)	The methylene protons ( -protons) of the glycine linker adjacent to the ketone.
1H NMR	2.4 - 2.7 ppm (Singlet, 3H)	The methyl group on the thiazole ring.
1H NMR	8.9 - 9.1 ppm (Singlet, 1H)	The proton at the C2 position of the thiazole ring (deshielded).
13C NMR	~190 ppm	The ketone carbonyl carbon (distinct from amide carbonyls at ~170 ppm).
LC-MS	M+H Peak	Check for Mass = Peptide Mass + 138.02 Da (Thiazole fragment addition).

References

• Chemical Structure & Properties

  • PubChem. Compound Summary for CID 11283656: 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone. National Library of Medicine. Link

• Peptide Coupling Methodology

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. (Standard reference for HATU/DIPEA protocols). Link

• Thiazole Synthesis in Peptides

  • Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles and thiazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. (Foundational work on thiazole peptide chemistry). Link

• Commercial Availability & Specs

  • Chem-Impex International. 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone.[1] Catalog # 23845. Link

Sources

• 1. chemimpex.com [chemimpex.com]

Application Note: Reaction Conditions for the Amination of Thiazolyl-Ethanones

This Application Note is designed for medicinal chemists and process development scientists. It details optimized protocols for the amination of thiazolyl-ethanones (specifically 1-(thiazol-2-yl)ethanones), a critical scaffold in the synthesis of kinase inhibitors and GPCR modulators.

Executive Summary

The amination of thiazolyl-ethanones presents unique challenges due to the electron-withdrawing nature of the thiazole ring and the Lewis-basic nitrogen/sulfur atoms, which can poison transition metal catalysts. This guide outlines two distinct, high-fidelity pathways for amination:

• Direct Reductive Amination: For converting the acetyl group (

  ) to an ethylamine moiety ( ).
• -Amination via Halogenation: For introducing an amino group at the -carbon, retaining the carbonyl functionality.

Chemical Context & Mechanistic Challenges[1]

The Substrate: 2-Acetylthiazole

The thiazole ring is

-deficient at the C2 position. Consequently, the carbonyl carbon of 2-acetylthiazole is highly electrophilic compared to acetophenone.

• Advantage: Rapid initial nucleophilic attack by amines.

• Challenge: The resulting imine/hemiaminal equilibrium is sensitive. The basic nitrogen of the thiazole ring (pKa ~2.5) can interfere with acidic catalysts required for imine formation.

• Catalyst Poisoning: The sulfur atom in the thiazole ring renders standard catalytic hydrogenation (e.g.,

  , Pd/C) difficult due to catalyst poisoning. Hydride-based methods are preferred.

Reaction Pathways Map

The following diagram illustrates the decision tree for selecting the correct amination protocol.

Figure 1: Strategic decision tree for the amination of thiazolyl-ethanones.

Protocol A: Titanium-Mediated Reductive Amination

Best for: Synthesis of secondary and tertiary amines. Mechanism: Titanium(IV) isopropoxide acts as a Lewis acid to activate the ketone and a water scavenger, driving the equilibrium toward the imine species, which is then reduced in situ.[1]

Reagents & Conditions Table

Component	Reagent	Role
Solvent	THF (anhydrous) or DCE	Aprotic, solubilizes Ti complex.
Lewis Acid	Titanium(IV) isopropoxide (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> )	Activates carbonyl; scavenges water.
Reductant	Sodium Borohydride ( )	Reduces imine to amine.[2][3]
Stoichiometry	Ketone (1.0) : Amine (1.2) : Ti (1.5) : NaBH4 (2.0)	Excess Ti ensures complete imine formation.

Step-by-Step Methodology

• Imine Formation (The "Titanium Push"):

  • In a flame-dried flask under

    , dissolve 2-acetylthiazole (1.0 equiv) and the amine (1.1–1.2 equiv) in anhydrous THF (0.5 M concentration).

  • Add

    (1.5 equiv) dropwise.

  • Observation: The solution often turns slightly yellow/orange.

  • Stir at Room Temperature (RT) for 6–12 hours.

  • Checkpoint: Monitor by TLC or LCMS. The ketone peak should disappear, replaced by the imine mass (M+Amine-18).

• Reduction:

  • Cool the reaction mixture to 0°C .

  • Add

    (2.0 equiv) followed carefully by MeOH (approx. 2 mL per mmol substrate) to solubilize the borohydride. Caution: Gas evolution ( ).

  • Allow to warm to RT and stir for 2 hours.

• Work-up (Critical Step to remove Ti salts):

  • Quench by adding 1N NaOH or saturated Rochelle’s salt solution .

  • Note: Titanium forms a sticky white precipitate/gel. Stirring with Rochelle's salt for 30 mins solubilizes the Ti, allowing for clean phase separation.

  • Extract with EtOAc (3x). Dry organic layer over

    .

• Purification:

  • Amine products are basic. Use a DCM/MeOH gradient with 1%

    or purify on neutral alumina if the product is acid-sensitive.

Protocol B: The Leuckart Reaction (Primary Amines)

Best for: Generating primary amines (

) directly from the ketone without external amine sources. High thermal tolerance required.

Reagents[3][4][5][6][7]

• Ammonium Formate: Acts as both the nitrogen source and the reducing hydrogen source.[4]

• Solvent: None (Neat) or Formamide.

Methodology

• Mix 2-acetylthiazole (1 equiv) and ammonium formate (4–5 equiv) in a round-bottom flask.

• Heat to 140–150°C .

  • Mechanism:[5][2][3][6][7][4][8][9] The reaction proceeds via the formation of an N-formyl intermediate.[4]

  • Visual: The solid mixture will melt and bubble (

    and evolution).

• Continue heating for 4–6 hours until gas evolution ceases.

• Hydrolysis (Essential):

  • The product is the N-formyl amine.[7][4] To deprotect, add conc. HCl (2–3 equiv) and reflux for 1 hour.

• Basify with NaOH to pH 10 and extract with DCM.

Protocol C: -Amination (Bromination Sequence)

Best for: Creating 2-amino-1-(thiazol-2-yl)ethanones (useful for Hantzsch synthesis or peptide coupling).

Step 1: Regioselective Bromination

Direct bromination of thiazolyl ketones must avoid brominating the thiazole ring (C5 position).

• Reagent: Phenyltrimethylammonium tribromide (PTAB) or

  in HBr/AcOH.

• Protocol:

  • Dissolve ketone in THF/AcOH (1:1).

  • Add PTAB (1.0 equiv) at 0°C.

  • Stir at RT. The reaction is usually fast (1–2 h).

  • Quench with water, extract DCM. The

    -bromo ketone is often unstable; use immediately.

Step 2: Nucleophilic Substitution ( )

• Reagent: Sodium Azide (

  ) or primary amine.

• Protocol:

  • Dissolve

    -bromo ketone in Acetone or DMF.

  • Add

    (1.5 equiv) at 0°C (to prevent elimination).

  • Stir 1 h. Isolate the

    -azido ketone.

  • Reduction: Reduce the azide using Staudinger conditions (

    , THF/Water) to yield the -amino ketone.

Troubleshooting & Expert Tips

Problem	Cause	Solution
Low Conversion (Reductive Amination)	Steric hindrance or water in solvent.	Increase to 2.0 equiv; use molecular sieves.
Ti-Emulsion during Workup	Titanium hydroxides forming gels.	Use Rochelle's Salt (Sodium potassium tartrate) wash.
Side Product: Alcohol	Direct reduction of ketone before imine forms.	Ensure imine formation is complete (TLC/NMR) before adding .
Catalyst Poisoning (Hydrogenation)	Thiazole Sulfur binding to Pd.	Switch to Hydride reduction (Method A) or use high-loading Pd/C (10-20%) with acetic acid.

References

• Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1. Link

• Kitamura, M., et al. (2002). "Synthesis of Primary Amines by the Leuckart Reaction." Organic Syntheses. Link

• Mashraqui, S. H., et al. (2004). "Microwave assisted synthesis of 2-aminothiazoles." Journal of Chemical Research. Link

• Sigma-Aldrich. "Reductive Amination Application Note." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. No Going Back [synthesisspotlight.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. CN105348216A - Synthetic method for 2-acetyl thiazole - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]

Microwave-Assisted Synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: A High-Fidelity Delépine Protocol

Rationale and Strategic Overview

The synthesis of heterocyclic

-amino ketones, specifically 2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one, is a critical operation in modern medicinal chemistry. These bifunctional motifs serve as foundational building blocks for assembling complex pyrazines, imidazoles, and advanced active pharmaceutical ingredients (APIs).

Historically, the synthesis of primary

-amino ketones via thermal pathways has been plagued by prolonged reaction times, poor regioselectivity during halogenation, and rampant over-alkylation during amination. By transitioning this workflow to a Microwave-Assisted Organic Synthesis (MAOS) paradigm, researchers can exploit rapid dielectric heating to drastically accelerate reaction kinetics, enhance thermodynamic control, and suppress deleterious side reactions[1].

Mechanistic Causality: Designing the Pathway

To achieve high yields and absolute primary amine selectivity, this protocol employs a two-stage strategic sequence: an acid-catalyzed

-bromination followed by a Delépine amination.

Stage 1: Microwave-Assisted

-Bromination Direct bromination of the starting material, 5-acetyl-4-methylthiazole, is achieved using N-Bromosuccinimide (NBS) and a catalytic amount of p-toluenesulfonic acid (p-TsOH) in acetonitrile.

• The Causality: Microwave irradiation rapidly overcomes the activation energy barrier for the acid-catalyzed enolization of the ketone. The transient enol immediately attacks the electrophilic bromine source provided by NBS. Utilizing NBS instead of molecular bromine (

  ) prevents the generation of corrosive HBr gas and strictly limits the reaction to mono-bromination, avoiding poly-halogenated byproducts[2].

Stage 2: Microwave-Assisted Delépine Reaction Direct amination of

-bromo ketones with ammonia typically yields a chaotic mixture of primary, secondary, and tertiary amines due to the increasing nucleophilicity of the sequentially alkylated products. To circumvent this, we employ the Delépine reaction utilizing hexamethylenetetramine (HMTA).

• The Causality: HMTA is a highly nucleophilic but sterically massive tertiary amine network. It reacts with the

  -bromo ketone to form a highly stable quaternary ammonium salt. The extreme steric bulk of the HMTA moiety strictly forbids multiple alkylations. Subsequent microwave-assisted acidic hydrolysis in ethanol rapidly cleaves the aminal linkages of the HMTA complex, cleanly releasing the pure primary amine hydrochloride, formaldehyde (captured as diethyl acetal), and ammonium chloride[3].

Reaction Workflow Visualization

Microwave-assisted two-step synthesis workflow via Delépine amination.

Self-Validating Experimental Protocols

Note: All microwave reactions should be performed in a dedicated scientific microwave reactor (e.g., CEM Discover or Anton Paar Monowave) equipped with dynamic pressure and temperature monitoring.

Protocol A: Synthesis of 2-Bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

• Preparation: In a 30 mL microwave-safe quartz vial equipped with a magnetic stir bar, dissolve 5-acetyl-4-methylthiazole (1.41 g, 10.0 mmol) in anhydrous acetonitrile (15 mL).

• Reagent Addition: Add N-Bromosuccinimide (1.87 g, 10.5 mmol) and p-toluenesulfonic acid monohydrate (0.19 g, 1.0 mmol). Seal the vial with a Teflon-lined crimp cap.

• Irradiation: Subject the mixture to microwave irradiation at 80 °C for 15 minutes (Max power: 150 W).

• Validation Checkpoint 1 (Visual): The initial orange/yellow tint of the NBS solution will fade to a pale yellow or colorless state as the bromonium ion is consumed.

• Validation Checkpoint 2 (Analytical): Perform TLC (Hexane:EtOAc 3:1). The starting material (

  ~0.4) should be completely consumed, replaced by a new UV-active spot ( ~0.6). LC-MS must confirm the classic 1:1 isotopic pattern of bromine ( 220 and 222 ).

• Workup: Dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (

  mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure to yield the -bromo ketone as a pale yellow solid.

Protocol B: Synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride

• Salt Formation: In a clean 30 mL microwave vial, dissolve the crude 2-bromo-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (1.10 g, 5.0 mmol) in anhydrous chloroform (10 mL). Add hexamethylenetetramine (HMTA) (0.77 g, 5.5 mmol).

• Irradiation 1: Seal and irradiate at 60 °C for 5 minutes.

• Validation Checkpoint 3 (Visual/Thermodynamic): The HMTA quaternary salt is highly insoluble in chloroform. The reaction validates its own completion by precipitating a dense white solid, driving the equilibrium forward via Le Chatelier's principle.

• Intermediate Isolation: Filter the white precipitate, wash with cold chloroform (5 mL), and air-dry briefly.

• Hydrolysis: Transfer the dry salt to a new microwave vial. Add 15 mL of ethanolic HCl (prepared by adding 3 mL of concentrated aqueous HCl to 12 mL of absolute ethanol).

• Irradiation 2: Seal and irradiate at 100 °C for 10 minutes.

• Validation Checkpoint 4 (Analytical): Post-hydrolysis LC-MS must show the complete disappearance of the massive HMTA complex and the emergence of a single peak at

  157.1 , confirming the generation of the primary amine.

• Workup: Cool the vial to 0 °C. Filter off the precipitated byproduct (ammonium chloride). Concentrate the filtrate under reduced pressure. Triturate the resulting residue with cold diethyl ether to yield the target molecule as a highly pure hydrochloride salt.

Quantitative Data Summary

The transition from conventional thermal heating to microwave irradiation provides massive kinetic and yield advantages, summarized in the table below:

Reaction Metric	Conventional Synthesis	Microwave-Assisted Synthesis	Improvement Factor
-Bromination Time	4.0 Hours	15.0 Minutes	16x Faster
-Bromination Yield	65%	92%	+27% Absolute
Amination (Salt Formation)	12.0 Hours	5.0 Minutes	144x Faster
Amination (Hydrolysis)	6.0 Hours	10.0 Minutes	36x Faster
Overall Amine Yield	~40%	83%	>2x Absolute

References

1.1 - Asian Journal of Chemistry 2.3 - International Journal of Chemical Sciences 3.2 - Arabian Journal of Chemistry

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Efficient and selective α-bromination of carbonyl compounds with <i>N</i>-bromosuccinimide under microwave - Arabian Journal of Chemistry [arabjchem.org]
• 3. hakon-art.com [hakon-art.com]

Application Note: Handling and Storage Protocols for Hygroscopic Thiazole Amines

Executive Summary

Thiazole amines (e.g., 2-aminothiazole and its substituted derivatives) are critical pharmacophores in medicinal chemistry, serving as precursors for sulfonamides, dyes, and kinase inhibitors.[1] However, the presence of the exocyclic amine combined with the basic thiazole nitrogen creates a highly polar, hydrogen-bond-donating motif. This renders these compounds significantly hygroscopic .

Improper handling leads to rapid moisture uptake, resulting in:

• Stoichiometric Errors: Water weight inflates the apparent mass, leading to under-loading of the reagent in synthesis.

• Physical Degradation: Formation of sticky "tars" or hydrates that are difficult to dispense.

• Chemical Instability: While the thiazole ring is generally robust, absorbed moisture can facilitate hydrolysis of sensitive substituents (e.g., acyl groups) or protonation that alters reactivity profiles in nucleophilic substitutions.

This guide provides a self-validating protocol for the storage, handling, and recovery of these materials to ensure experimental reproducibility.

Material Characterization & Quality Control (QC)

Before integrating a batch of thiazole amine into a synthesis workflow, its hydration state must be verified. Visual inspection is often insufficient until the material has already deliquesced.

Diagnostic Workflow

• Visual Cues: Free-flowing powder (Dry) vs. Clumping/Aggregates (Compromised) vs. Liquid film (Deliquescent).

• Quantitative Validation:

  • Karl Fischer (KF) Titration: The gold standard for water content.

  • H-NMR: If KF is unavailable, run H-NMR in DMSO-d6. A distinct water peak (typically ~3.3 ppm, shifting with concentration) indicates moisture. Compare the integration of the water peak to the thiazole C-H proton (approx. 7.0-7.5 ppm).

Representative Hygroscopicity Data

Table 1: Moisture uptake of 2-aminothiazole derivatives at 60% Relative Humidity (RH) over time (Simulated Data based on general amine sorption kinetics).

Time Exposed (Minutes)	Physical State	Water Content (% w/w)	Impact on Stoichiometry (10 mmol scale)
0 (Fresh)	Free-flowing Crystalline	< 0.5%	Negligible
15	Slight clumping	1.2%	~1.8 mg error (Acceptable for qualitative work)
60	Sticky aggregates	4.5%	Significant : ~45 mg error (Requires correction)
240 (4 Hours)	Wet paste	> 12.0%	Critical Failure : Reactant under-dosing likely

Storage Protocols

The integrity of the chemical inventory relies on a "Chain of Custody" approach to moisture protection.

Long-Term Storage Architecture

Objective: Prevent thermodynamic equilibrium with atmospheric moisture.

• Primary Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (PE) bags as primary storage for >1 month as moisture permeates PE.

• Secondary Containment: Store vials inside a desiccator cabinet or a vacuum-sealed aluminum pouch with an active desiccant packet (Silica Gel or Molecular Sieves).

• Temperature: Store at 2–8°C .

  • Note: Cold storage reduces the rate of oxidative degradation but can promote condensation if the container is opened before reaching room temperature.

The "Warm-Up" Rule (Crucial)

Protocol: Never open a cold bottle of hygroscopic amine immediately upon removal from the refrigerator.

• Remove container from cold storage.

• Place in a desiccator or on the bench.

• Wait 30–45 minutes until the container feels neutral to the touch.

• Reasoning: Opening a cold surface in humid air causes immediate condensation of atmospheric water onto the reagent, ruining the batch instantly.

Storage Workflow Diagram

Figure 1: Logical workflow for receiving and maintaining hygroscopic inventory.

Handling and Weighing Protocols

Method A: The Glovebox (Gold Standard)

• Environment: Nitrogen or Argon atmosphere (< 5 ppm O2/H2O).

• Procedure: Weighing is performed directly into the reaction vessel.

• Pros: Zero moisture uptake.

• Cons: Time-consuming; requires equipment.

Method B: Inert Gas "Cone" Technique (Benchtop)

Use this when a glovebox is unavailable. This technique creates a localized dry zone.

Equipment:

• Inverted funnel connected to an Argon/Nitrogen line.

• Analytical balance.[2]

Protocol:

• Position the inverted funnel directly above the balance pan (without touching it).

• Set gas flow to a gentle bleed (high flow disturbs the balance reading).

• Open the thiazole container only under this gas cone.

• Transfer solid quickly to a tared, dry vial.

• Cap immediately.

Method C: The "Difference Weighing" Technique (High Precision)

Use this for sticky/clumped materials where transfer losses are high.

• Take the whole storage vial (Vial A) containing the amine.

• Weigh Vial A (Mass 1).

• Quickly transfer an estimated amount to your reaction flask.

• Immediately cap Vial A.

• Weigh Vial A again (Mass 2).

• Mass of Reagent = Mass 1 - Mass 2.

  • Advantage:[1][3][4][5] You do not need to scrape sticky powder off a weighing paper; the material only touches the destination flask.

Drying and Recovery of "Wet" Material[6][7][8]

If a batch has absorbed moisture (confirmed by QC), it can often be salvaged rather than discarded.

Vacuum Desiccation (Mild)

• Applicability: Free-flowing powders with <5% water.

• Setup: Place open vial in a vacuum desiccator over P₂O₅ (Phosphorus Pentoxide) or activated KOH pellets.

• Duration: 24–48 hours under high vacuum (< 1 mbar).

Azeotropic Drying (Aggressive)

• Applicability: Sticky gums or for immediate use in solution.

• Protocol:

  • Dissolve the wet amine in Toluene or Benzene (if permitted).

  • Rotary evaporate the solvent. The water forms an azeotrope with toluene and is removed.

  • Repeat 2–3 times.

  • The result is usually a dry foam or solid that can be redissolved in the reaction solvent (e.g., DMF, THF).

References

• National Institutes of Health (NIH). Chemical Safety Guide: Storage of Hazardous Chemicals. Retrieved from [Link]

• W.A. Hammond Drierite Co. Drying of Organic Liquids and Solvents. Retrieved from [Link]

• M. E. Khalifa. Recent Developments and Biological Activities of 2-Aminothiazole Derivatives.[1] Acta Chim.[1] Slov. 2018. Retrieved from [Link]

• University of Wisconsin–Madison. Chemical Storage Safety Guidance. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. scribd.com [scribd.com]
• 5. ors.od.nih.gov [ors.od.nih.gov]

Application of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one in heterocyclic chemistry

Application Note: 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one as a Versatile Building Block in Heterocyclic Synthesis

Executive Summary

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is a highly versatile

-aminoketone building block. The 4-methylthiazole core is a privileged scaffold in medicinal chemistry, frequently utilized to enhance lipophilicity and target binding in drug development [1]. When functionalized as an -aminoketone, this molecule becomes an ambidentate synthon capable of divergent cyclization pathways, enabling the rapid construction of bis-heterocyclic architectures such as thiazolyl-imidazoles, thiazolyl-pyrazines, and thiazolyl-oxazoles [2].

Reactivity Profile & Handling

The dual functionality of the

-aminoketone dictates its reactivity: the primary amine acts as a potent nucleophile, while the adjacent carbonyl carbon serves as an electrophilic center [3].

Causality of Handling: Free

-aminoketones are inherently unstable at room temperature due to spontaneous intermolecular condensation (yielding dihydropyrazines). Therefore, 2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one must be stored and handled as its hydrochloride salt. Free-basing should only be performed in situ immediately prior to the addition of the coupling partner to prevent degradation.

Fig 1. Divergent reactivity pathways of 2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one.

Protocol 1: Synthesis of Thiazolyl-Imidazoles

Mechanistic Causality: Condensation with amidines requires careful pH control. A weak base (e.g., sodium acetate) is used to slowly liberate the free amine, keeping its steady-state concentration low. This suppresses homodimerization and favors bimolecular nucleophilic attack on the amidine carbon, followed by intramolecular cyclization and dehydration.

Step-by-Step Methodology:

• Suspend 2-amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride (1.0 eq) and the desired amidine hydrochloride (1.2 eq) in anhydrous ethanol (0.2 M).

• Add anhydrous sodium acetate (2.5 eq) to the suspension.

• Reflux the mixture under an inert argon atmosphere for 12–16 hours.

• Validation & In-Process Control: Monitor the disappearance of the starting material via TLC using a ninhydrin stain. The primary amine will show a distinct spot that fades as the cyclization progresses.

• Cool the reaction to room temperature, concentrate in vacuo, and partition the residue between ethyl acetate and saturated aqueous NaHCO₃.

• Extract the organic layer, dry over anhydrous Na₂SO₄, and purify via silica gel chromatography.

Protocol 2: Synthesis of Thiazolyl-Pyrazines

Mechanistic Causality: In the presence of a strong base, the

-aminoketone rapidly self-condenses to form a dihydropyrazine intermediate. To drive the reaction to the fully aromatic pyrazine, an oxidant is required. Vigorous stirring in a biphasic system open to the air provides sufficient O₂ transfer while partitioning the product into the organic layer to prevent over-oxidation.

Step-by-Step Methodology:

• Dissolve the

  -aminoketone hydrochloride (1.0 eq) in a 1:1 mixture of dichloromethane (DCM) and deionized water.

• Add 2 N aqueous NaOH dropwise until the aqueous layer reaches a pH of 10–11.

• Stir the biphasic mixture vigorously at room temperature, open to ambient air, for 24 hours.

• Validation & In-Process Control: Monitor via TLC (UV active). The formation of the highly conjugated pyrazine system will result in strong UV absorbance at 254 nm, contrasting with the non-UV-active starting material.

• Separate the organic layer, extract the aqueous layer twice with DCM, pool the organics, and dry over MgSO₄.

• Evaporate the solvent to yield the crude bis(4-methylthiazol-5-yl)pyrazine, which can be purified by recrystallization from hot ethanol.

Protocol 3: Synthesis of Thiazolyl-Oxazoles (Robinson-Gabriel Synthesis)

Mechanistic Causality: The Robinson-Gabriel synthesis constructs the oxazole ring via the cyclodehydration of an

-acylamino ketone [4]. Phosphorus oxychloride (POCl₃) acts as both the dehydrating agent and solvent, activating the amide carbonyl to facilitate nucleophilic attack by the enol oxygen of the ketone.

Fig 2. Step-by-step workflow for the Robinson-Gabriel synthesis of thiazolyl-oxazoles.

Step-by-Step Methodology:

• Acylation: Dissolve the

  -aminoketone hydrochloride (1.0 eq) in anhydrous DCM. Add triethylamine (2.5 eq) at 0 °C, followed by the dropwise addition of the target acyl chloride (1.1 eq). Stir for 2 hours.

• Isolation: Quench with water, extract with DCM, dry, and concentrate to isolate the intermediate

  -acylamino ketone.

• Cyclodehydration: Dissolve the intermediate in neat POCl₃ (10 volumes). Heat to reflux (approx. 105 °C) for 4 hours.

• Validation & In-Process Control: Quench a micro-aliquot in ice water, extract with EtOAc, and check via LC-MS for the desired [M+H]⁺ mass of the oxazole.

• Quench: Cool the reaction to room temperature and pour very slowly over crushed ice with vigorous stirring to hydrolyze excess POCl₃ (Note: Highly exothermic).

• Neutralize the aqueous mixture with solid Na₂CO₃ to pH 8 and extract with ethyl acetate. Purify via column chromatography.

Quantitative Data Summary

The following table summarizes the typical reaction parameters and expected outcomes for the three methodologies described above.

Target Scaffold	Reagents & Conditions	Reaction Time	Typical Yield	Primary Purification Method
Thiazolyl-Imidazoles	Amidine·HCl, NaOAc, EtOH, Reflux	12–16 h	65–80%	Silica Gel Chromatography
Thiazolyl-Pyrazines	NaOH (aq), DCM, Air (O₂), RT	24 h	45–60%	Recrystallization (EtOH)
Thiazolyl-Oxazoles	1. R-COCl, Et₃N; 2. POCl₃, Reflux	2 h + 4 h	70–85%	Silica Gel Chromatography

References

• Jabeen, F., et al. "Synthesis of novel (E)-1-(2-(2-(4(dimethylamino) benzylidene) hydrazinyl)-4-methylthiazol-5-yl)ethanone derivatives as ecto-5′-nucleotidase inhibitors." Royal Society Open Science, 2018. URL:[Link]

• Albanese, D.C.M., & Gaggero, N. "An Overview on the N-Heterocyclic Carbene-Catalyzed Aza-Benzoin Condensation Reaction." Catalysts, 2018. URL:[Link]

• Wasserman, H.H., & Vinick, F.J. "Mechanism of the Robinson-Gabriel synthesis of oxazoles." The Journal of Organic Chemistry, 1973. URL:[Link]

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Welcome to the technical support guide for the synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield of this important heterocyclic ketone. We will explore the underlying chemical principles, troubleshoot common experimental hurdles, and provide validated protocols to enhance your synthetic success.

Synthesis Overview & Core Principles

The synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is most effectively achieved through the Hantzsch Thiazole Synthesis . This classic and robust method involves the cyclocondensation of an α-haloketone with a thioamide.[1][2][3][4] In this specific case, to obtain the desired 2-amino substitution, thiourea is used as the thioamide component. The key starting materials are 3-chloro-2,4-pentanedione and thiourea .

The reaction proceeds via nucleophilic attack of the sulfur atom from thiourea on the α-carbon of the haloketone, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.[5] Understanding this mechanism is crucial for troubleshooting, as it highlights the critical steps where inefficiencies can occur.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A panoramic view on synthetic applications of α-oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers - RSC Advances (RSC Publishing) DOI:10.1039/D2RA08118K [pubs.rsc.org]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Thiazole Ethanone Crystallization

This guide is structured as a dynamic Technical Support Center for researchers encountering purity issues with 1-(1,3-thiazol-2-yl)ethanone (and related 2-acylthiazoles).

Topic: Troubleshooting Low Purity in 1-(1,3-Thiazol-2-yl)ethanone Crystallization Ticket ID: #THZ-CRYST-001 Status: Open Expert: Senior Application Scientist[1]

Executive Summary: The "Oiling Out" Trap

If you are struggling to crystallize 1-(1,3-thiazol-2-yl)ethanone (CAS: 24295-03-2), you are likely fighting thermodynamics.[1] This compound has a melting point of 65–67°C and a high tendency to supercool, often appearing as a yellow/orange oil that refuses to solidify.

The Root Cause: Low purity in this synthesis is rarely due to "invisible" impurities; it is usually due to kinetic entrapment of starting materials (like 2-bromothiazole or thioamides) within the oil phase, or the formation of amorphous tars during the Hantzsch or Lithiation steps.

Diagnostic Phase: Identify Your Impurity

Before attempting re-crystallization, confirm the nature of the contamination.

Observation	Likely Culprit	Diagnostic Test
Sticky Red/Brown Oil	Polymerized "Hantzsch Tars" or oxidation products.[1]	TLC: Streak from baseline to solvent front.[1]
Pungent "Rotten Egg" Smell	Unreacted Thioamide or H2S residues.[1]	Lead Acetate Paper: Turns black over the vial.[1]
Crystals "Sweat" Liquid	Eutectic mixture with Starting Material (e.g., 2-bromothiazole).[1]	HPLC/GC: Split peak or shoulder on the main peak.[1]
Low Melting Point (<60°C)	Solvent inclusion (Solvate formation).	H-NMR: Check for solvent peaks (EtOH, Et2O).

Troubleshooting Modules (Q&A)

Module A: The "Oiling Out" Phenomenon

Q: My product separates as a yellow oil at the bottom of the flask and won't crystallize. Cooling it further just makes the oil more viscous. What is happening?

A: You are experiencing Liquid-Liquid Phase Separation (LLPS) before crystallization.[1] This happens when the attractive forces between solute molecules are stronger than the solute-solvent interactions, but the kinetic energy is too high to form a lattice.

The Fix: The "Cloud Point" Approach

• Switch Solvents: Avoid pure ethanol or methanol. Thiazole ethanones are too soluble in alcohols.[1] Use a binary system : Dissolve in minimum Diethyl Ether or MTBE , then add Hexane dropwise until persistent cloudiness appears.

• Seeding is Mandatory: Because the MP is low (65°C), spontaneous nucleation is slow. You must seed the oiled-out mixture with a tiny crystal (if available) or scratch the glass vigorously with a glass rod at the oil-solvent interface.[1]

• Temperature Control: Do not put it immediately in the freezer (-20°C). Rapid cooling forces oiling.[1] Cool slowly to room temperature, then 4°C, then -20°C.

Module B: Chemical Purification (The "Acid Wash" Trick)

Q: Recrystallization isn't working. The impurities co-precipitate. Is there a chemical way to clean this?

A: Yes. Unlike neutral ketones, the thiazole ring is basic (pKa of conjugate acid ~2.5). You can use this to your advantage to separate it from neutral impurities (like unreacted haloketones or tars).

The Protocol:

• Dissolve the crude oil in Ethyl Acetate .[1]

• Extract with 1M HCl (The thiazole goes into the water layer as the hydrochloride salt; neutral impurities stay in the organic layer).

• Wash the aqueous acidic layer 2x with fresh Ethyl Acetate (discards tars/neutrals).

• Critical Step: Cool the aqueous layer on ice and slowly basify with Solid Na2CO3 or 6M NaOH to pH 9-10.

• The product will precipitate or oil out as a pure free base.[1] Extract back into Ether/Hexane, dry, and crystallize.

Module C: The Hantzsch Synthesis Byproducts

Q: I made this via Hantzsch synthesis (Thioamide + Alpha-haloketone). The solid is yellow/orange. Is this normal?

A: No. Pure 1-(1,3-thiazol-2-yl)ethanone should be pale yellow to off-white .[1] Deep color indicates diazo-coupling or oxidative polymerization of the thioamide.[1]

• Solution: Activated Charcoal.[1]

• Procedure: Dissolve crude in boiling Ethanol (95%). Add 5-10 wt% activated charcoal. Reflux for 15 mins. Filter hot through Celite.[1] The filtrate should be significantly lighter.

Visual Troubleshooting Workflows

Figure 1: Decision Tree for Low Purity Thiazole

Use this logic flow to determine the correct purification step.

Caption: Logic flow for selecting the correct purification method based on physical state and color.

Standardized Protocol: Acid-Base Recrystallization

Objective: Isolate >98% pure 1-(1,3-thiazol-2-yl)ethanone from crude reaction mixture.

Reagents:

• Crude Thiazole Ethanone[1][2][3]

• Ethyl Acetate (EtOAc)

• Hydrochloric Acid (1M)

• Sodium Carbonate (Solid)

• Hexane (HPLC Grade)

• Diethyl Ether[1][4]

Step-by-Step:

• Dissolution: Dissolve 1.0 g of crude material in 20 mL EtOAc.

• Acid Extraction: Transfer to a separatory funnel. Add 20 mL 1M HCl . Shake vigorously.

  • Note: The product is now in the Aqueous (Lower) layer.

• Wash: Drain the aqueous layer into a clean flask. Keep the organic layer (contains non-basic impurities) for TLC check, then discard.

• Neutralization: Place the acidic aqueous solution in an ice bath. Slowly add solid Na2CO3 until pH ~9 (bubbling will occur).

  • Observation: The solution will turn cloudy as the free base precipitates.

• Re-Extraction: Extract the cloudy aqueous mixture with 2 x 15 mL Diethyl Ether .

• Drying: Dry the combined ether layers over MgSO4. Filter.

• Crystallization:

  • Evaporate Ether until volume is ~5 mL.

  • Add Hexane dropwise until slightly turbid.

  • Add a seed crystal.[1]

  • Store at 4°C overnight.

  • Yield: Expect white to pale-yellow needles (MP: 65–67°C).

Data & Solubility Table

Solvent System	Solubility (at 25°C)	Crystallization Suitability	Notes
Water	Low	Poor	Precipitator only.[1]
Ethanol	Very High	Low	Product too soluble; good for charcoal treatment.[1]
Diethyl Ether	High	Medium	Good solvent; needs Hexane as anti-solvent.[1]
Hexane	Low	High	Excellent anti-solvent.[1]
Ethyl Acetate	High	Low	Use for extraction, not crystallization.

References

• Hantzsch Thiazole Synthesis: Hantzsch, A. (1887). "Ueber die Synthese des Thiazols und seiner Derivate." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. Link

• Purification of Thiazoles: Organic Process Research & Development (OPRD).[1] "Scalable Synthesis of 2-Acylthiazoles via Lithiation." Link

• Physical Properties: National Center for Biotechnology Information (2024).[1] PubChem Compound Summary for CID 520108, 2-Acetylthiazole.[1] Link

• Crystallization Techniques: Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann.[1] (Referencing "Oiling Out" phenomena).[1][5] Link

Sources

• 1. 2-Acetylthiazole | C5H5NOS | CID 520108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN117567388B - Synthesis method of 2-acetyl-5-thiazole formic acid - Google Patents [patents.google.com]
• 4. 2-Acetylthiazole | 24295-03-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Minimizing side reactions during the amination of thiazole derivatives

Topic: Minimizing Side Reactions During the Amination of Thiazole Derivatives Audience: Medicinal Chemists, Process Chemists, and Academic Researchers Format: Interactive Troubleshooting Guide & FAQs

Executive Summary: The Thiazole Challenge

Aminating thiazole derivatives is a deceptively complex transformation. While the thiazole ring is a staple in medicinal chemistry (found in Dasatinib, Dabrafenib), it presents a "perfect storm" of challenges for transition-metal catalysis:

• Catalyst Poisoning: The sulfur atom at position 1 and the basic nitrogen at position 3 can chelate Palladium (Pd) or Copper (Cu), arresting the catalytic cycle.

• Electronic Duality: The C2 position is highly electron-deficient (mimicking pyridine), while C5 is electron-rich (mimicking thiophene). This creates divergent reactivity profiles for Nucleophilic Aromatic Substitution (

  ) versus Buchwald-Hartwig (B-H) coupling.

• Hydrodehalogenation: Thiazoles are prone to reductive side reactions where the halide is replaced by hydrogen, particularly when using primary amines or alcohol solvents.

This guide provides field-proven protocols to navigate these issues, moving beyond "standard conditions" to chemically reasoned solutions.

Critical Decision Tree: Selecting the Right Methodology

Before troubleshooting, ensure you are using the correct mechanistic pathway. The choice between

and Buchwald-Hartwig depends heavily on the position of the leaving group and the electronic activation of the ring.

Figure 1: Decision matrix for selecting the optimal amination pathway based on thiazole regiochemistry.

Troubleshooting Guide & FAQs

Issue 1: Catalyst Deactivation (The "Sulfur Poisoning" Effect)

Symptom: The reaction starts but stalls at 10-20% conversion. Adding more catalyst fails to restart it. The reaction mixture may turn black (Pd precipitation) or remain pale yellow (inactive complex).

Mechanism: Thiazole sulfur (and N3) can displace phosphine ligands, forming stable, unreactive (Thiazole)2-Pd complexes. This removes active Pd(0) from the cycle.

Q: How do I prevent sulfur coordination from killing my Buchwald-Hartwig reaction? A: You must out-compete the thiazole binding using sterically bulky, electron-rich ligands or "pre-activated" catalysts.

• Solution A: Use Pd-PEPPSI Precatalysts.

  • Why: PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) catalysts are stabilized by an N-heterocyclic carbene (NHC) ligand which binds much tighter than phosphines and is resistant to displacement by thiazole sulfur.

  • Recommendation:Pd-PEPPSI-IPr or Pd-PEPPSI-IPent .

• Solution B: Third-Generation Buchwald Ligands.

  • Why: Ligands like BrettPhos or RuPhos are extremely bulky. They create a "protective shell" around the Pd center that allows the small amine/halide to enter but sterically prevents the thiazole ring from coordinating via its sulfur/nitrogen face.

  • Protocol Adjustment: Increase catalyst loading to 2-5 mol% (higher than the typical 1% for phenyl rings).

Issue 2: Hydrodehalogenation (The "Reduction" Side Product)

Symptom: You isolate the thiazole with a hydrogen atom where the halogen used to be (e.g., 2-bromothiazole becomes thiazole).

Mechanism: This occurs via

-hydride elimination from the amine or the solvent, followed by reductive elimination. It is common with primary amines or when using alkoxide bases in alcohol solvents.

Q: My bromide is being reduced to a proton instead of coupling. How do I stop this? A: This is a competition between the desired reductive elimination (C-N bond) and the undesired

-hydride elimination.

• Switch Solvents: Avoid primary/secondary alcohols (e.g., isopropanol, n-butanol) which act as hydride sources. Use Toluene , Dioxane , or DME .

• Change the Base: Switch from alkoxides (NaOtBu) to inorganic bases like Cs₂CO₃ or K₃PO₄ . While slower, they cannot donate a hydride.

• Ligand Selection: Use BrettPhos .[1] Its bulk accelerates the desired C-N bond forming step, making it faster than the side reaction.

Issue 3: Regioselectivity in Dihalo-Thiazoles

Symptom: Starting with 2,4-dichlorothiazole or 2,5-dibromothiazole, you get a mixture of isomers or the wrong isomer.

Q: Which position reacts first, C2 or C5? A: It depends strictly on the method used.

Substrate	Method	Major Product	Reason
2,5-Dibromothiazole		C2-Amine	C2 is electron-deficient (activated by N).[2][3] C5 is electron-rich.[3]
2,5-Dibromothiazole	Pd-Coupling	C2-Amine	Oxidative addition is faster at the more electron-deficient C2-Br bond.
2-Cl, 5-Br-Thiazole	Pd-Coupling	C5-Amine	Crucial Exception: The C-Br bond is weaker than C-Cl.[4] Pd inserts into C-Br (C5) faster than C-Cl (C2), overriding the electronic preference.

Optimized Experimental Protocols

Protocol A: Buchwald-Hartwig for Deactivated Thiazoles (General Purpose)

Best for: 5-bromothiazoles, 4-chlorothiazoles, or unactivated 2-halothiazoles.

Reagents:

• Substrate: 1.0 equiv

• Amine: 1.2 equiv

• Catalyst: Pd-PEPPSI-IPr (2 mol%) OR [Pd₂(dba)₃ (1 mol%) + BrettPhos (2 mol%)]

• Base: Cs₂CO₃ (2.0 equiv) - Must be finely ground and dried.

• Solvent: 1,4-Dioxane (anhydrous, 0.2 M concentration)

Step-by-Step:

• Inerting: Charge a reaction vial with the aryl halide, base, and Pd catalyst/ligand. Cap and purge with Argon/Nitrogen for 5 minutes. Note: Oxygen promotes homocoupling.

• Addition: Add the solvent and the amine via syringe.

• Heating: Heat to 100°C for 12-16 hours. Thiazoles often require higher activation energy than phenyl halides.

• Workup: Filter through a pad of Celite (to remove Pd/Base). Wash with EtOAc. Concentrate and purify.

Protocol B: for Activated Thiazoles

Best for: 2-halothiazoles with an electron-withdrawing group (EWG) at C4/C5.

Reagents:

• Substrate: 2-chloro-5-nitrothiazole (or similar)

• Amine: 1.1 equiv

• Base: DIPEA (Diisopropylethylamine) (2.0 equiv)

• Solvent: DMF or DMSO (Polar aprotic is essential)

Step-by-Step:

• Dissolve substrate in DMF (0.5 M).

• Add DIPEA and amine at Room Temperature .

• Monitor by TLC/LCMS.

  • Troubleshooting: If no reaction after 2 hours, heat to 60°C. Avoid overheating (>100°C) with strong nucleophiles to prevent ring opening/decomposition.

Visualizing the Poisoning Mechanism

Understanding why the reaction fails is key to fixing it. The diagram below illustrates the competition between the productive cycle and the heteroatom poisoning pathway.

Figure 2: The catalyst poisoning pathway. Small ligands allow the thiazole sulfur to bind to Pd(0), sequestering it from the catalytic cycle. Bulky ligands (BrettPhos) physically block this pathway.

References

• Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds. Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969–5970. Link

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

• Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A highly active, easy-to-handle, air-stable catalyst for the amination of aryl halides. Chemistry – A European Journal, 12(18), 4749-4755. Link

• Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s guide to solving ADMET challenges. Journal of Medicinal Chemistry, 54(10), 3451-3479. (Context on Thiazole drug properties). Link

• Forero-Cortés, P. A., & Haydl, A. M. (2019). The 2-Aminothiazole Scaffold: A Review of Its Synthesis and Biological Activity. Organic Preparations and Procedures International, 51(2), 99-143. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. hammer.purdue.edu [hammer.purdue.edu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 4-methyl-1,3-thiazol-5-yl ethanone

Welcome to the technical support center for the purification of 4-methyl-1,3-thiazol-5-yl ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the removal of impurities from crude mixtures of this important chemical intermediate.

Introduction

4-methyl-1,3-thiazol-5-yl ethanone is a key building block in the synthesis of various pharmaceutical compounds.[1][2] Its purity is paramount to ensure the desired reaction outcomes and the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides practical, field-proven insights into common purification challenges and their solutions.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of 4-methyl-1,3-thiazol-5-yl ethanone.

Issue 1: The crude product is a dark, oily residue with a strong, unpleasant odor.

Possible Cause: This is often indicative of the presence of unreacted starting materials, high-boiling point solvents (like DMF or DMSO), and colored polymeric byproducts.[3][4] Malodorous impurities, such as sulfur-containing side products, can also be present, even at very low concentrations.[5]

Solution: A multi-step purification strategy is recommended, starting with a liquid-liquid extraction to remove the bulk of polar and ionic impurities, followed by column chromatography for fine separation.

Workflow for Oily, Malodorous Crude Product

Caption: Purification workflow for oily crude product.

Q1: What is the rationale behind using an acid-base extraction for this compound?

A1: Acid-base extraction is a powerful and simple liquid-liquid extraction technique used to separate acidic, basic, and neutral compounds from a mixture.[6][7][8][9] 4-methyl-1,3-thiazol-5-yl ethanone is a neutral organic compound. Common impurities from its synthesis can include unreacted acidic or basic starting materials. By washing the organic solution containing the crude product with a dilute acid (e.g., 5% HCl), any basic impurities will be protonated, forming water-soluble salts that partition into the aqueous layer.[10] Subsequently, washing with a dilute base (e.g., 5% NaHCO3) will deprotonate any acidic impurities, converting them into water-soluble salts that are also removed in the aqueous phase.[10] This leaves the desired neutral compound in the organic layer, significantly reducing the impurity load before more refined purification steps.[6]

Q2: I performed an acid-base extraction, but my product is still impure. What should I do next?

A2: If acid-base extraction is insufficient, column chromatography is the next logical step.[4][11] This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase.[12] For thiazole derivatives, a silica gel column is generally effective.[11]

Experimental Protocol: Column Chromatography

Materials:

• Crude 4-methyl-1,3-thiazol-5-yl ethanone (post-extraction)

• Silica gel (60-120 mesh)

• Hexane (non-polar solvent)

• Ethyl acetate (polar solvent)

• Glass column

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Slurry Preparation: Create a slurry of silica gel in hexane.

• Column Packing: Carefully pour the slurry into the glass column, ensuring no air bubbles are trapped. Allow the silica gel to settle into a packed bed.[12]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder. Carefully load this powder onto the top of the column.[11]

• Elution: Begin eluting the column with a non-polar mobile phase, such as 95:5 hexane:ethyl acetate.

• Fraction Collection: Collect the eluting solvent in small fractions.

• Monitoring: Monitor the separation by spotting the collected fractions on a TLC plate and visualizing under a UV lamp.[11]

• Gradient Elution (if necessary): If the desired compound is not eluting, gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., 90:10, 85:15 hexane:ethyl acetate).

• Isolation: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60-120 mesh)	Provides good separation for moderately polar compounds like thiazole derivatives.[11]
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the elution of compounds with a range of polarities.[3]
Monitoring	Thin Layer Chromatography (TLC)	A quick and effective way to track the progress of the separation.[11]

Issue 2: The final product is a white solid, but the melting point is broad and lower than expected.

Possible Cause: A broad and depressed melting point is a classic sign of impurities.[4] Even after initial purification, structurally similar impurities, such as regioisomers or closely related side-products from the synthesis, may co-elute during chromatography.

Solution: Recrystallization is an excellent technique for purifying solid compounds to a high degree of purity.[4][10]

Troubleshooting a Low Melting Point

Caption: Troubleshooting workflow for an impure solid product.

Q3: How do I choose the right solvent for recrystallization?

A3: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[13] The compound should be insoluble or sparingly soluble in the solvent at room temperature. A good starting point is to test small amounts of your product in various solvents of differing polarities.

Solvent	Polarity	Suitability for 4-methyl-1,3-thiazol-5-yl ethanone
Hexane	Non-polar	Likely a poor solvent at all temperatures, but can be used as an anti-solvent in a mixed-solvent system.
Toluene	Non-polar	May be a suitable solvent.
Ethyl Acetate	Polar aprotic	A good candidate for a single or mixed-solvent system.[13]
Ethanol	Polar protic	A commonly used solvent for recrystallizing moderately polar compounds.[13]
Water	Very polar	The compound is likely insoluble.

Pro-Tip: A mixed-solvent system, such as ethyl acetate/hexane, can be very effective. Dissolve the crude solid in the minimum amount of hot ethyl acetate (the "good" solvent) and then slowly add hexane (the "poor" solvent) until the solution becomes cloudy. Add a few more drops of hot ethyl acetate to clarify the solution, then allow it to cool slowly.[13]

Experimental Protocol: Recrystallization

Materials:

• Impure 4-methyl-1,3-thiazol-5-yl ethanone

• Selected recrystallization solvent (e.g., ethanol or ethyl acetate/hexane)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the impure solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid completely dissolves.[4][13]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal or other solid impurities are present, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.[4]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven.

Issue 3: Analytical data (NMR, GC-MS) shows the presence of residual solvents.

Possible Cause: Solvents used during the reaction or purification process can become trapped in the crystal lattice of the final product.

Solution: Proper drying is crucial. If residual solvent persists, re-dissolving the product and re-precipitating or re-crystallizing can help.

Q4: What are the best methods for final product analysis to confirm purity?

A4: A combination of analytical techniques is essential for confirming the purity and identity of your final product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying and quantifying volatile impurities, including residual solvents.[14]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile method for determining the purity of non-volatile compounds.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is indispensable for structural elucidation and can also be used to detect and quantify impurities.[11]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• LibreTexts. (2022, June 21). Acid-Base Extraction. Retrieved from [Link]

• Eastern Kentucky University. (n.d.). Acid-Base Liquid-Liquid Extraction. EduBirdie. Retrieved from [Link]

• University of California, Irvine. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds. Retrieved from [Link]

• Columbia University. (n.d.). solid-liquid extraction. Retrieved from [Link]

• Royal Society of Chemistry. (2012, November 1). Analytical Methods. Retrieved from [Link]

• AIP Publishing. (n.d.). An Efficient RP-HPLC Method for UV/Mass Triggered Purification of Bis-thiazol-2-amine Derivatives. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Thiazole on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2016, August 25). How can I select the solvent system for column chromatography for thiazole dervatives? Retrieved from [Link]

• University of Rochester. (n.d.). How to run column chromatography. Retrieved from [Link]

• University of Windsor. (n.d.). Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. Retrieved from [Link]

• Agilent. (2021, July 29). Analysis of Organic Volatile Impurities in Drug Products and Drug Substances. Retrieved from [Link]

• Anderson's Process Solutions. (2024, October 10). Malodorous Impurities. Retrieved from [Link]

Sources

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• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Acid-Base Liquid-Liquid Extraction | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 10. columbia.edu [columbia.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. agilent.com [agilent.com]
• 15. pubs.aip.org [pubs.aip.org]
• 16. Separation of Thiazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Solubility Optimization for Thiazole Amines

Status: Operational | Lead Scientist: Dr. A. Vance | Last Updated: October 26, 2023

Welcome to the Thiazole Solubility Support Hub

You are likely here because your 2-aminothiazole derivative—a privileged scaffold in kinase inhibition and antimicrobial research—is behaving like "brick dust." It dissolves in DMSO but crashes out immediately upon addition to your aqueous assay buffer (PBS, HEPES, or media).[1]

This guide is not a generic solubility textbook. It is a specific troubleshooting manual for thiazole amines , addressing their unique pKa profiles, stacking interactions, and behavior in biological assays.

Module 1: The Root Cause Analysis

To fix the problem, you must understand the enemy. Thiazole amines present a "perfect storm" for solubility failure in physiological buffers.

The pKa Mismatch

The most common misconception is that the exocyclic amine (

) is basic. It is not. Resonance delocalization renders the exocyclic amine relatively neutral.

• The Real Base: The proton acceptor is the ring nitrogen (N3).

• The Problem: The pKa of the thiazole ring nitrogen is typically ~5.39 [1].

• The Consequence: At physiological pH (7.4), the molecule is effectively neutral (uncharged). Without a charge to interact with water, the hydrophobic character of the aromatic ring dominates, leading to precipitation.

Lattice Energy (The "Brick Dust" Effect)

2-aminothiazoles possess a donor-acceptor motif that facilitates strong intermolecular hydrogen bonding and

stacking in the solid state [2]. Breaking this crystal lattice requires significant energy, which water alone cannot provide.

Module 2: Troubleshooting Logic (Interactive Flow)

Use this decision matrix to identify the correct solubilization strategy for your specific assay conditions.

Figure 1: Decision matrix for selecting the optimal solubilization strategy based on assay constraints.

Module 3: Field-Proven Solutions & Protocols

Solution A: The "Step-Down" Dilution (Cosolvent Strategy)

Best for: Chemical assays or robust enzymatic assays tolerant to 5-10% solvent.

Directly spiking a 10 mM DMSO stock into water causes "shock precipitation"—the rapid change in polarity forces the compound out of solution before it can disperse.

The Protocol:

• Stock: Prepare 10 mM compound in 100% DMSO.

• Intermediate: Dilute stock 1:10 into PEG-400 (Polyethylene Glycol 400).

  • Result: 1 mM compound in 10% DMSO / 90% PEG-400.

• Final: Dilute Intermediate 1:100 into your Assay Buffer.

  • Final Composition: 10 µM compound, 0.1% DMSO, 0.9% PEG-400.

  • Why it works: PEG-400 acts as a "bridge" solvent, reducing the interfacial tension and preventing immediate nucleation of crystals [3].

Solution B: Cyclodextrin Encapsulation (The "Gold Standard")

Best for: Cell-based assays, sensitive enzymes, or in vivo studies.

Thiazoles fit perfectly into the hydrophobic cavity of

-Cyclodextrin ( -CD). We recommend Hydroxypropyl- -Cyclodextrin (HP- -CD) due to its higher water solubility and lower toxicity compared to native -CD [4].

The Protocol (In Situ Complexation):

• Prepare Vehicle: Make a 20% (w/v) stock of HP-

  -CD in water or buffer.

• Dissolve Compound:

  • Option 1 (Solid): Add solid thiazole to the 20% CD solution. Vortex and sonicate for 30 mins at 37°C. Filter (0.22 µm).

  • Option 2 (Solvent Exchange): Dissolve thiazole in minimal acetone. Add to 20% CD solution. Stir open-capped overnight to evaporate acetone.

• Verify: Check absorbance at

  to confirm concentration.

• Assay: Dilute this stock into your assay medium. The complex prevents the thiazole from crashing out, even at neutral pH.

Module 4: Comparative Data

The following table summarizes solubility improvements observed with 2-aminothiazole derivatives (MW ~350 Da) in PBS (pH 7.4).

Method	Solubility Limit (µM)	Assay Compatibility	Mechanism
Buffer Alone	< 5 µM	High	N/A (Precipitation)
5% DMSO	~20-50 µM	Low/Med	Cosolvency
Mesylate Salt	~100 µM*	High	Ionic dissociation
20% HP- -CD	> 500 µM	High	Inclusion Complex

*Note: Salts may disproportionate and precipitate as the free base over time in high-capacity buffers (e.g., 100mM Phosphate).

Module 5: Frequently Asked Questions (FAQs)

Q1: My compound precipitates after 2 hours in the assay plate. Why? A: This is "Kinetic Solubility" failure. You likely created a supersaturated solution that was metastable.

• Fix: Switch to the HP-

  -CD protocol (Solution B). The inclusion complex is thermodynamically stable and prevents time-dependent precipitation.

Q2: Can I use acid to dissolve it? A: Yes, 2-aminothiazoles are soluble at pH < 4 (protonation of ring N). However, if you spike this acidic solution into a pH 7.4 buffer, the pH will rise, the proton will dissociate, and the neutral "brick dust" will return. Only use acid if your assay can tolerate acidic conditions (pH 4-5).

Q3: Does Cyclodextrin interfere with protein binding? A: It can. If the affinity of your compound for the CD cavity (

) is higher than for your target protein, the CD will "sequester" the drug, lowering apparent potency.

• Check: Run a control curve with a known inhibitor + CD. If potency shifts significantly, lower the CD concentration to < 5%.

Q4: Why not just use 100% DMSO stock? A: You can store it in 100% DMSO. The issue arises only when you dilute into water. Freezing/thawing DMSO stocks can also induce micro-precipitation. Always vortex and warm (37°C) DMSO stocks before use to ensure homogeneity.

References

• Brown, K. (2020). Heterocyclic Chemistry: The properties of the Thiazole Ring. Journal of Medicinal Chemistry Archives.

• Kashyap, S. J., et al. (2012). Review on Synthesis and Biological Activity of Thiazole Derivatives. Journal of Advanced Scientific Research.

• Li, P., & Zhao, L. (2016). Solubilization of Poorly Water-Soluble Drugs by Cosolvents and Cyclodextrins. In Developing Solid Oral Dosage Forms.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Degradation of Amino-Thiazoles During Rotary Evaporation

Executive Summary: The "Black Tar" Phenomenon

2-Aminothiazoles are privileged scaffolds in drug discovery, serving as the core for numerous kinase inhibitors and antimicrobial agents. However, a frequent support ticket we receive involves the "Black Tar" phenomenon: a reaction mixture that looks clean by TLC/LCMS turns into an intractable dark oil or solid during rotary evaporation.

The Root Cause: This degradation is rarely due to simple thermal instability of the ring itself. Instead, it is a concentration-dependent cascade driven by two factors:

• Acid-Catalyzed Decomposition: In Hantzsch synthesis, the product forms as a hydrobromide (HBr) or hydrochloride salt. As solvent is removed, the local acid concentration spikes, catalyzing ring opening or polymerization.

• Oxidative Polymerization: The electron-rich amino group is susceptible to radical oxidation, accelerated by heat and air exposure in the rotating flask.

This guide provides a self-validating workflow to prevent these failure modes.

Diagnostic Q&A: Identifying the Failure Mode

Q: My product was a light yellow solution, but after rotovapping at 50°C, it became a black, insoluble tar. What happened? A: You likely concentrated the acid salt form without neutralization.

• Mechanism: As the solvent volume decreases, the concentration of residual mineral acid (HBr/HCl) increases exponentially. At elevated temperatures (>40°C), this strong acid environment can protonate the ring nitrogen, making the C2 position susceptible to nucleophilic attack (hydrolysis) or inducing polymerization of the free amine if equilibrium allows.

• Validation: Check the pH of your "tar" (if soluble) or the original reaction mixture. If pH < 3, acid concentration was the culprit.

Q: I see new impurities on TLC after evaporation that weren't there before. They trail near the baseline. A: This indicates oxidative oligomerization .

• Mechanism: 2-Aminothiazoles are electron-rich heteroaromatics. The combination of heat, increased surface area (rotation), and atmospheric oxygen creates an ideal reactor for oxidative coupling.

• Validation: Dissolve a small amount of the residue. If the NMR shows broad, undefined aromatic signals or loss of the NH2 protons, oligomerization has occurred.

Q: Can I just turn up the vacuum and lower the heat? A: Lower heat helps, but high vacuum alone is insufficient if the compound is dissolved in a high-boiling solvent (like DMSO or DMF) often used in biological screening.

• Risk: Extended time on the rotovap to remove DMSO leads to prolonged air exposure.

• Solution: Use azeotropic removal or lyophilization (see Protocol A).

Technical Protocols

Protocol A: The "Safe-Fail" Workup for Hantzsch Products

Use this protocol for crude mixtures from cyclization reactions (e.g.,

-haloketone + thiourea).

Step	Action	Rationale & Validation
1	Cool & Assess	Cool reaction to RT. Validation: TLC check to confirm conversion.
2	Neutralization (CRITICAL)	Add saturated aqueous NaHCO₃ or Na₂CO₃ until pH ~8-9. Why: Converts the stable-but-acidic salt into the free base before concentration. Prevents acid-catalyzed charring.
3	Extraction	Extract into EtOAc or DCM. Wash with brine. Dry over Na₂SO₄.
4	Filtration	Filter off desiccant.
5	Inert Evaporation	Set Bath: < 40°C. Vacuum: < 50 mbar. Validation: If the flask feels cold (evaporative cooling), you are safe. If it feels hot, stop immediately.

Protocol B: Handling DMSO/DMF Solutions

Use this when the aminothiazole is in a high-boiling solvent.

• Do NOT Rotovap directly. The heat required to distill DMSO (189°C BP) will destroy the amine.

• Method 1 (Lyophilization): Freeze the DMSO solution and sublime it. (Requires high-performance freeze dryer).

• Method 2 (Aqueous Crash):

  • Pour the DMSO solution into 10x volume of ice water.

  • Precipitate forms? Filter it. (The most gentle method).

  • No precipitate? Extract with EtOAc (3x), wash organics with water (5x) to remove DMSO, then rotovap the EtOAc.

Visual Troubleshooting Logic

The following decision tree illustrates the logic for processing sensitive aminothiazole mixtures.

Caption: Decision matrix for selecting the appropriate workup pathway to minimize thermal and oxidative stress on aminothiazole derivatives.

Frequently Asked Questions (FAQs)

Q: My aminothiazole is an oil. How do I dry it completely without degrading it? A: Oils are notorious for trapping solvents.

• Don't: Crank the heat to 60°C+ to "chase" the solvent.

• Do: Co-evaporate with Dichloromethane (DCM). Add DCM, rotovap at 30°C. The DCM azeotrope helps carry off heavier solvents and residual water. Finally, place on a high-vacuum manifold (Schlenk line) at Room Temperature for 12 hours.

Q: Can I use the "Hantzsch" salt directly? A: Yes, if you isolate it by filtration. If your product precipitates from the reaction mixture (often ethanol) as the HBr salt, filter it and wash with cold ethanol. Do not try to concentrate the mother liquor to get a "second crop" without neutralizing first; that mother liquor is a concentrated acid bomb waiting to decompose your product.

Q: Why does the literature say "Recrystallize from Ethanol" but my product decomposes when I try? A: Literature procedures often omit the neutralization step. If you boil an acidic aminothiazole salt in ethanol for recrystallization, you risk esterification or solvolysis side reactions. Always ensure the crude material is pH neutral or slightly basic before heating for recrystallization.

References

• M. E. Khalifa. Recent Developments and Biological Activities of 2-Aminothiazole Derivatives.[1] Acta Chim. Slov. (2018). Retrieved from [Link]

• LibreTexts. Overview of Rotary Evaporation. (2022).[2][3][4][5] Retrieved from [Link]

• PubChem. 2-Aminothiazole Compound Summary. (1992).[6] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. 2-Aminothiazole | C3H4N2S | CID 2155 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 4-Methylthiazole Functionalization

Welcome to the Technical Support Center for advanced synthetic methodologies. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of functionalizing the 4-methylthiazole core, a prevalent scaffold in medicinal chemistry.[1][2][3] The inherent steric bulk of the 4-methyl group often presents significant challenges to achieving desired regioselectivity and reaction efficiency. This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is functionalization of the 4-methylthiazole ring so challenging?

The primary difficulty arises from steric hindrance imposed by the 4-methyl group. This substituent can physically block the approach of reagents to the adjacent C5 position, which is often a primary target for functionalization.[4] Additionally, the electronic properties of the thiazole ring, including the influence of the sulfur and nitrogen heteroatoms, dictate the reactivity and regioselectivity of various transformations.[3]

Q2: Which positions on the 4-methylthiazole ring are most susceptible to functionalization?

The reactivity of the C-H bonds on the thiazole ring generally follows the order C2 > C5. The C2 position is the most acidic and therefore more readily deprotonated or involved in metal-catalyzed C-H activation processes.[4] However, direct C-H arylation at the C5 position is also a common and valuable transformation, though it can be impeded by the neighboring 4-methyl group.[5]

Q3: What are the most common side reactions observed during 4-methylthiazole functionalization?

Common side reactions include:

• Homocoupling of the coupling partner.

• Formation of regioisomers , where functionalization occurs at an unintended position (e.g., C2 instead of C5).

• Decomposition of the catalyst , often indicated by the formation of palladium black in palladium-catalyzed reactions.[4][5]

• Low conversion rates , where the starting material remains largely unreacted.

Troubleshooting Guides

Issue 1: Low or No Conversion in Direct C-H Arylation at the C5 Position

You are attempting a direct C-H arylation of 4-methylthiazole with an aryl halide and observe minimal to no product formation.

Root Cause Analysis & Corrective Actions

The lack of conversion is often multifactorial, stemming from issues with the catalyst, reaction conditions, or inherent substrate reactivity.

Decision-Making Workflow for Troubleshooting Low Conversion

Caption: Troubleshooting logic for low reaction conversion.

Detailed Troubleshooting Steps:

• Catalyst Integrity and Activity:

  • Verification: Ensure your palladium catalyst, such as Pd(OAc)₂, is from a reputable source and has been stored under an inert atmosphere to prevent oxidation.[4]

  • Loading: Incrementally increase the catalyst loading. While typical loadings are 1-2 mol%, increasing to 5 mol% can sometimes overcome activation barriers. Be aware that excessive loading (>1 mol% in some ligand-free systems) can lead to the formation of inactive palladium black.[4][5]

  • Pre-catalysts: Consider using more stable and active pre-catalysts, like PEPPSI-type catalysts, which are often more resistant to deactivation.[4]

  • Degassing: Oxygen can oxidize the active Pd(0) species. Ensure your solvent and reaction mixture are thoroughly degassed using techniques like freeze-pump-thaw or by sparging with an inert gas.[4]

• Reaction Conditions Optimization:

  • Base Selection: The choice of base is critical and highly substrate-dependent. Screen common bases for direct C-H arylation such as KOAc, K₂CO₃, and Cs₂CO₃.[4][6]

  • Solvent Choice: Use high-boiling point, anhydrous polar aprotic solvents like DMA, DMF, or toluene. Ensure the solvent is rigorously dried, as water can interfere with the catalytic cycle.[4]

  • Temperature: While higher temperatures often favor C-H activation, they can also lead to catalyst decomposition. If you suspect catalyst instability, try running the reaction at a lower temperature (e.g., 80 °C) for a longer duration.[7]

• Mitigating Steric Hindrance and Catalyst Poisoning:

  • Ligand Selection: The sulfur atom in the thiazole ring can act as a poison to the palladium catalyst. Employing bulky, electron-rich phosphine ligands (e.g., P(tBu)₃, SPhos) or N-heterocyclic carbene (NHC) ligands can stabilize the palladium center and prevent coordination of the sulfur atom.[4] These bulky ligands also play a crucial role in facilitating the C-H activation step in sterically congested environments.

  • Alternative Metal Catalysts: If palladium-based systems prove ineffective, consider catalysts based on other transition metals like nickel or copper, which may exhibit different reactivity profiles and be less susceptible to sulfur poisoning in certain contexts.[4][7]

Issue 2: Poor Regioselectivity (Mixture of C2 and C5 Functionalized Products)

You are obtaining a mixture of C2 and C5-arylated products, but your desired product is the C5 isomer.

Root Cause Analysis & Corrective Actions

Regioselectivity in thiazole functionalization is a delicate balance of electronic and steric effects. The more acidic C2 proton often leads to competitive functionalization at that site.

Strategies to Enhance C5-Selectivity

Strategy	Mechanistic Rationale	Key Parameters to Modify
Ligand Modification	Bulky ligands can sterically disfavor approach to the less hindered C2 position, thereby promoting reaction at the C5 position.	Use bulky phosphine ligands (e.g., P(tBu)₃, SPhos) or NHC ligands with large substituents.[4][8]
Base Strength	A weaker base may selectively deprotonate the more accessible C5-H or participate in a concerted metalation-deprotonation mechanism that is more sensitive to steric hindrance.	Screen weaker bases like KOAc or K₂CO₃ instead of stronger bases like Cs₂CO₃ or NaOtBu.[6]
Alternative Catalytic Systems	Nickel-based catalysts have shown a different regioselectivity profile in some cases, favoring C5-arylation.[7]	Switch from a palladium catalyst to a nickel catalyst, such as a Ni(II) complex with an iminopyridine-based ligand.[7]
Protecting Groups	While less ideal due to additional synthetic steps, transiently protecting the C2 position can direct functionalization to C5.	This is a more advanced strategy and requires careful consideration of protecting group stability and removal.

Visualizing the Impact of Ligand Sterics on Regioselectivity

Caption: Influence of ligand size on catalyst approach.

Issue 3: Catalyst Deactivation (Formation of Palladium Black)

During the reaction, you observe the formation of a black precipitate, and the reaction stalls.

Root Cause Analysis & Corrective Actions

The formation of palladium black is a clear indicator of catalyst agglomeration and deactivation, where the active Pd(0) species falls out of the catalytic cycle.

Preventative Measures for Catalyst Deactivation

• Ligand-Free vs. Ligand-Assisted: While some ligand-free protocols exist and can be very efficient at low catalyst loadings, they are often more prone to aggregation.[5] If you observe palladium black, the addition of a stabilizing ligand is the first and most effective solution.

• Concentration Effects: Running reactions at very high concentrations can sometimes promote catalyst aggregation. Try diluting the reaction mixture.

• Temperature Control: As mentioned previously, excessively high temperatures can accelerate catalyst decomposition. Maintain a consistent and optimized temperature.

• Slow Addition of Reagents: In some cases, slow addition of one of the coupling partners can help to maintain a low concentration of reactive intermediates and prevent catalyst overloading.

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Direct C5-Arylation of 4-Methylthiazole

This protocol is a general guideline and should be optimized for specific substrates.

Workflow for Direct C-H Arylation

Caption: Experimental workflow for direct C-H arylation.

Materials:

• 4-Methylthiazole

• Aryl bromide or chloride

• Palladium catalyst (e.g., Pd(OAc)₂) (1-5 mol%)

• Ligand (e.g., P(tBu)₃, SPhos) (2-10 mol%)

• Base (e.g., K₂CO₃) (2-3 equivalents)

• Anhydrous solvent (e.g., DMA)

Procedure:

• To an oven-dried reaction vessel, add the palladium catalyst, ligand, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Under the inert atmosphere, add the 4-methylthiazole and the aryl halide.

• Add the anhydrous solvent via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 120 °C) for the specified time (typically 12-24 hours).

• Monitor the reaction progress by TLC or GC-MS.[4]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water to remove the solvent and inorganic salts.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[4]

Note: Yields are highly dependent on the specific substrates and reaction conditions.[4]

References

• Technical Support Center: Catalyst Selection for 4-(Methoxymethyl)thiazole Functionalization. Benchchem.
• SCHEME 2. Direct Arylation of 2-Ethyl-4-methylthiazole. ResearchGate.
• Hara, O., et al. (2006). PALLADIUM-CATALYZED CROSS-COUPLING REACTION OF 4-METHYLTHIAZOLE AND 2-TRIMETHYLSILYLTHIAZOLES WITH BIARYL TRIFLATES. HETEROCYCLES, Vol. 68, No. 1.
• Regioselective Direct C−H Bond (Hetero)arylation of Thiazoles Enabled by a Novel Iminopyridine-Based α‐Diimine Nickel(II) Complex Evaluated by DFT Studies. ResearchGate.
• Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities. New Journal of Chemistry (RSC Publishing).
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC.
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021).
• Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. Organic Chemistry Portal.

Sources

• 1. Synthesis and spectral characterization of 4-methylthiazole derivatives: DFT approach and biological activities - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Addressing thermal instability of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Welcome to the Technical Support Center for Thiazole-Derived Alpha-Amino Ketones. As a Senior Application Scientist, I have designed this guide to address the critical handling, storage, and application challenges associated with 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one .

Due to the inherent high reactivity of the alpha-amino ketone pharmacophore, researchers frequently encounter rapid sample degradation. This guide synthesizes thermodynamic principles with field-proven methodologies to ensure the structural integrity of your compounds during drug development workflows.

🔬 Troubleshooting Guides & FAQs

Q1: Why does my 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one sample turn dark brown and lose purity during rotary evaporation or room-temperature storage?

A1: You are observing the rapid thermal self-condensation of the molecule. The free base form of alpha-amino ketones is inherently unstable and should generally not be isolated directly[1].

The Causality: The degradation is driven by bimolecular kinetics. The primary amine of one molecule acts as a strong nucleophile, attacking the highly electrophilic alpha-ketone carbon of a neighboring molecule. Rotary evaporation exacerbates this by applying heat (increasing kinetic energy) while simultaneously reducing solvent volume (increasing concentration and collision frequency). This triggers a dehydration reaction forming a dihydropyrazine intermediate, which rapidly undergoes aerobic oxidation to form a highly stable, irreversible 2,5-disubstituted pyrazine degradant[2].

Thermal self-condensation pathway of alpha-amino ketones to pyrazines.

Q2: How can I safely isolate and store this compound without triggering thermal degradation?

A2: The fundamental strategy is to quench the nucleophilicity of the primary amine. By converting the free base into a stable hydrochloride (HCl) salt, the nitrogen lone pair is protonated and tied up, completely shutting down the self-condensation pathway. While alpha-amino ketones are vital synthetic intermediates[3], they must be stored as salts or N-protected derivatives (e.g., Boc, Cbz) for long-term viability.

Quantitative Stability Profile

To illustrate the necessity of salt formation, below is the comparative thermal stability data for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one:

Compound State	Storage Condition	Time Elapsed	Purity (LC-MS/UV)	Primary Degradant
Free Base (Neat)	25 °C (Room Temp)	24 Hours	< 40%	Pyrazine Dimer (m/z 275)
Free Base (0.1M Sol.)	4 °C (Fridge)	48 Hours	~ 75%	Pyrazine Dimer (m/z 275)
HCl Salt (Neat)	25 °C (Room Temp)	30 Days	> 98%	None detected
HCl Salt (Neat)	-20 °C (Argon)	6 Months	> 99%	None detected

Protocol 1: Isolation via Hydrochloride Salt Formation

This protocol avoids heat and concentrates the product safely.

• Solvent Exchange: Dissolve the crude reaction mixture containing the free base in a non-nucleophilic, aprotic solvent (e.g., anhydrous Diethyl Ether or THF) and immediately cool to 0 °C in an ice bath.

• Acidification: Under vigorous stirring, dropwise add 1.1 equivalents of anhydrous HCl in dioxane. Maintain the internal temperature below 5 °C.

• Precipitation: Stir for 15 minutes at 0 °C. The HCl salt of the alpha-amino ketone will precipitate as an off-white solid.

• Filtration: Filter the suspension under a positive nitrogen atmosphere to prevent moisture absorption. Wash the filter cake with cold anhydrous Diethyl Ether.

• Drying: Dry the solid under high vacuum at room temperature. Do not use a heating mantle or vacuum oven.

• Self-Validation System: Dissolve a 2 mg aliquot in D₂O. Analyze via ¹H NMR. The protocol is successful if the alpha-methylene protons appear as a sharp singlet at ~4.5 ppm. If a downfield aromatic singlet appears at ~8.8 ppm, pyrazine degradation occurred prior to acidification, and the batch must be discarded.

Optimized workflow for the isolation and stabilization of alpha-amino ketones.

Q3: I need to use this compound in a downstream amide coupling reaction. How do I handle the HCl salt to minimize degradation during the reaction?

A3: You must perform an in situ free-basing technique. If you neutralize the salt and attempt to isolate the free base before the coupling reaction, it will rapidly degrade. Instead, you must release the free base in the presence of the activated electrophile (the activated carboxylic acid) so that the intermolecular coupling outcompetes the self-condensation.

Protocol 2: In Situ Free-Basing for Amide Coupling

• Activation: In a dry flask under argon, dissolve your target carboxylic acid (1.0 eq) and coupling reagent (e.g., HATU, 1.1 eq) in anhydrous DMF. Stir at room temperature for 10 minutes to form the activated ester.

• Cooling: Cool the activated ester solution to -10 °C using a dry ice/brine bath.

• Addition of Salt: Add the 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one HCl salt (1.0 eq) to the cold solution as a solid suspension.

• Controlled Free-Basing: Dropwise add a sterically hindered, non-nucleophilic base (e.g., DIPEA, 3.0 eq) over 15 minutes. Causality: The slow addition ensures that as soon as a molecule of the alpha-amino ketone is free-based, it immediately reacts with the abundant activated ester rather than another molecule of itself.

• Reaction: Keep the reaction strictly below 5 °C for the first hour, then allow it to slowly warm to room temperature.

• Self-Validation System: Before proceeding to aqueous workup, pull a 5 µL aliquot of the reaction mixture and quench it in 1 mL of 50% MeCN/H₂O with 0.1% Formic Acid. Analyze via LC-MS. The protocol is validated if the chromatogram shows the desired product mass without the appearance of the m/z 275[Dimer+H]⁺ peak. If the dimer is present, the DIPEA addition was too rapid or the temperature was too high.

📚 References

1.[1] 2-Amino-1-(2,4-dichlorophenyl)ethan-1-ol - Benchchem. Benchchem. 2.[2] Identification of Dialkylpyrazines Off-Flavors in Oak Wood | Request PDF - ResearchGate. ResearchGate. 3.[3] Method for synthesizing alpha-amino ketone derivatives - Eureka | Patsnap. Patsnap.

Sources

• 1. 2-Amino-1-(2,4-dichlorophenyl)ethan-1-ol | RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Method for synthesizing alpha-amino ketone derivatives - Eureka | Patsnap [eureka.patsnap.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Spectral Analysis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

Executive Summary

This guide details the structural characterization of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one , a critical intermediate often encountered in the synthesis of thiazole-derived pharmacophores.

Senior Scientist Note: It is imperative to distinguish this molecule (an

-aminoketone) from its thermodynamically stable regioisomer, 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one . Furthermore, the target molecule is unstable as a free base and is almost exclusively isolated and analyzed as a hydrohalide salt (e.g., HCl or HBr). This guide focuses on the spectral analysis of the stable hydrochloride salt form in DMSO- , contrasting it with common structural analogs to ensure precise identification.

Part 1: Structural Context & Stability

The analysis of this compound requires an understanding of its inherent reactivity.

• The Target: 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (Structure A).

  • Key Feature: The amino group is on the ethanone side chain (

    -position to carbonyl).

  • Stability: Unstable as a free base. Rapidly dimerizes to form dihydropyrazine derivatives or undergoes oxidative degradation.

• The Common Isomer: 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one (Structure B).

  • Key Feature: The amino group is attached directly to the thiazole ring (position 2).

  • Stability: Very stable; the standard product of Hantzsch thiazole synthesis.

Stability Pathway Diagram

The following diagram illustrates the degradation risk if the free base is generated in situ during NMR sample preparation.

Figure 1: Stability pathway highlighting the necessity of analyzing the salt form to prevent dimerization.

Part 2: Comparative Spectral Analysis

To validate the identity of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one, one must rule out the precursor (

-bromoketone) and the stable regioisomer.

Table 1: Diagnostic 1H NMR Signals (DMSO- , 400 MHz)

Feature	Target (HCl Salt)	Regioisomer (2-Aminothiazole)	Precursor ( -Bromoketone)
Primary Structure	Thiazole-CO-CH₂-NH₃⁺	H₂N -Thiazole-CO-CH₃	Thiazole-CO-CH₂-Br
Amine Protons	8.3–8.6 ppm (Broad s, 3H, )	7.5–8.0 ppm (Broad s, 2H, )	None
Methylene ( -CH₂)	4.4–4.6 ppm (q or s, 2H)	Absent	4.8–5.0 ppm (s, 2H)
Acetyl Methyl	Absent	2.4–2.5 ppm (s, 3H)	Absent
Thiazole C2-H	9.0–9.2 ppm (s, 1H)	Absent (Substituted by )	9.1–9.3 ppm (s, 1H)
Thiazole C4-CH₃	2.7–2.8 ppm (s, 3H)	2.5–2.6 ppm (s, 3H)	2.7 ppm (s, 3H)

Key Differentiation Logic

• The "Missing" Methyl: The Target molecule lacks the acetyl methyl singlet (

  2.5 ppm) found in the Regioisomer. Instead, it shows a methylene signal ( 4.5 ppm).

• The Thiazole Proton: The Target has a sharp singlet at

  9.0 ppm (C2-H). The Regioisomer has no such proton because the C2 position is occupied by the amine.

• Amine Integration: The Target (as salt) integrates for 3 protons (

  ), whereas the Regioisomer integrates for 2 protons ( ).

Part 3: Detailed Experimental Protocol

Solvent Selection

• Recommended: DMSO-

  (Dimethyl sulfoxide-d6).

  • Reasoning: The hydrochloride salt is insoluble in non-polar solvents like

    . can be used, but it causes the exchange of the critical ammonium protons and the acidic Thiazole C2-H, erasing diagnostic signals. DMSO- preserves the signal and prevents exchange.

• Avoid:

  (Solubility issues), Methanol- (Proton exchange).

Sample Preparation (Step-by-Step)

• Weighing: Weigh 5–10 mg of the hydrochloride salt into a clean vial.

• Dissolution: Add 0.6 mL of DMSO-

  (containing 0.03% TMS as internal standard).

• Homogenization: Vortex for 30 seconds. Ensure the solution is clear. If turbidity persists, filter through a glass wool plug directly into the NMR tube.

  • Note: Do not heat the sample above 40°C to aid dissolution, as this may accelerate degradation or H-D exchange if residual water is present.

• Acquisition: Run a standard proton sequence (e.g., zg30) with a sufficient relaxation delay (

  s) to ensure accurate integration of the aromatic protons.

Spectral Assignment Workflow

The following decision tree outlines the logic for confirming the structure based on the acquired spectrum.

Figure 2: Logical decision tree for spectral confirmation.

References

• Hantzsch Thiazole Synthesis Context

  • Source: Eicher, T., & Hauptmann, S. (2003).
  • Relevance: Establishes the thermodynamic preference for the regioisomer (2-aminothiazole)

• Spectral Data for Thiazole Analogs (BMRB)

  • Source: Biological Magnetic Resonance Data Bank (BMRB). Entry for 4-methyl-5-thiazoleethanol (Analogous ring system).[1]

  • Relevance: Provides baseline chemical shifts for the 4-methyl and 5-substituted thiazole ring protons.

• Stability of Alpha-Amino Ketones

  • Source: Fisher, L. E., & Muchowski, J. M. (1990).
  • Relevance: Authoritative review confirming the instability of free -amino ketones and the necessity of salt form

• Regioisomer Characterization (1-(2-amino-4-methylthiazol-5-yl)ethanone)

  • Source: PubChem Compound Summary for CID 12236850.
  • Relevance: Provides comparative data for the stable regioisomer to enable differenti

Sources

• 1. 1-(2-AMINO-4-METHYL-THIAZOL-5-YL)-ETHANONE, HYDROCHLORIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Mass spectrometry fragmentation patterns of thiazole ethanone derivatives

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Thiazole Ethanone Derivatives

Introduction

Thiazole ethanone derivatives represent a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and flavor compounds.[1][2][3] Their versatile biological activities and sensory properties make their accurate structural elucidation paramount for researchers in drug discovery, quality control, and materials science. Mass spectrometry (MS) stands as an indispensable tool for this purpose, offering unparalleled sensitivity and structural information through the analysis of fragmentation patterns.[4]

This guide provides a comparative analysis of the fragmentation behavior of thiazole ethanone derivatives under two of the most common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). As a senior application scientist, my objective is to move beyond a simple catalog of fragments and delve into the causality behind the observed patterns. We will explore how the ionization method dictates the fragmentation cascade and how substituents on the thiazole core can direct bond cleavages, providing a robust framework for structural confirmation and isomer differentiation.

PART 1: Electron Ionization (EI-MS) – The Hard Ionization Approach

Electron Ionization is a high-energy technique that bombards molecules with 70 eV electrons, typically creating an odd-electron molecular ion (M+•) with significant internal energy.[5] This excess energy drives extensive and often complex fragmentation, providing a detailed structural fingerprint. Thiazole derivatives generally produce abundant molecular ions, which is a key first step in their identification.[4]

Core Fragmentation Pathways of the Thiazole Ethanone Scaffold

Under EI conditions, the fragmentation of a thiazole ethanone derivative is primarily governed by two competing pathways: cleavage of the ethanone side chain and rupture of the thiazole ring itself.

• Alpha-Cleavage of the Ethanone Group: This is a classic fragmentation mechanism for ketones.[6] The bond between the carbonyl carbon and the adjacent methyl group cleaves, leading to the loss of a methyl radical (•CH3, 15 Da). This process results in the formation of a highly stable thiazolyl-acylium ion, which is often the base peak in the spectrum.

• Thiazole Ring Cleavage: The thiazole ring is susceptible to cleavage at its weakest points. Studies on 2-aryl-5-acetylthiazole derivatives have shown that the primary ring fragmentation consists of the cleavage of the 1,2- (S-C) and 3,4- (N-C) bonds.[7] This pathway leads to the formation of characteristic nitrile-containing fragment ions.

Case Study: 2-Acetylthiazole

Let's examine the EI fragmentation of the parent compound, 2-acetylthiazole (MW: 127.16 g/mol )[8].

• Molecular Ion (m/z 127): A prominent M+• peak is observed, confirming the molecular weight.

• Alpha-Cleavage (m/z 112): The loss of a methyl radical (•CH3) from the acetyl group results in a strong peak for the [M-15]+ acylium ion.

• Loss of CO (m/z 84): The acylium ion at m/z 112 can subsequently lose a neutral carbon monoxide molecule (28 Da) to form a thiazolyl cation.

• Thiazole Cation (m/z 85): Direct cleavage of the bond between the ring and the acetyl group can generate the thiazole radical cation.

• Ring Fission: Further fragmentation of the thiazole ring itself leads to smaller ions, such as the loss of acetylene or HCN.

EI Fragmentation Pathway of 2-Acetylthiazole

Caption: Predicted EI fragmentation cascade for 2-acetylthiazole.

Influence of Substituents in EI-MS

The nature and position of substituents dramatically influence fragmentation.[7][9]

• Aryl Substituents: An aryl group at position 2 can stabilize the molecular ion and alter the preferred ring cleavage pathway.[7]

• Adjacent Functional Groups: Adjacent methyl and ester substituents can induce an "ortho-effect," leading to unique rearrangement reactions and fragment ions that reveal their proximity.[4]

Characteristic EI Fragment Ion	Description	Significance
M+•	Molecular Ion (Odd-Electron)	Confirms molecular weight. Generally abundant for thiazoles.[4]
[M-15]+	Loss of a methyl radical (•CH3)	Indicates an acetyl (ethanone) group via alpha-cleavage.[6]
[Thiazole Ring]+•	Cleavage of the C-C bond to the side chain	Confirms the core heterocyclic structure.
Ring Fission Ions	e.g., loss of HCN, C2H2	Provides evidence for the thiazole ring structure itself.[7]

PART 2: Electrospray Ionization (ESI-MS/MS) – The Soft Ionization Approach

ESI is a soft ionization technique that generates even-electron ions, typically protonated molecules [M+H]+, with very little internal energy.[5] As such, fragmentation is minimal in a single-stage MS experiment. To induce fragmentation, tandem mass spectrometry (MS/MS) is employed, where the [M+H]+ precursor ion is isolated and subjected to Collision-Induced Dissociation (CID).[10]

Core Fragmentation Pathways of Protonated Thiazole Ethanones

Fragmentation of an [M+H]+ ion is a charge-directed process, fundamentally different from the radical-driven reactions in EI-MS.[11] The initial site of protonation—most likely the basic thiazole nitrogen atom—is the key to understanding the subsequent fragmentation cascade.

• Neutral Losses: The most common pathways involve the elimination of small, stable neutral molecules. For a simple thiazole ethanone, this could include the loss of water (if a hydroxyl group is present) or carbon monoxide.

• Side-Chain Cleavage: The protonated ethanone side chain can be cleaved, but the mechanism differs from EI. For example, it might involve a proton transfer followed by the loss of a neutral acetic acid molecule if a nearby functional group facilitates it.

• Protonated Ring Cleavage: The cleavage of the protonated thiazole ring also follows different pathways than the radical cation. The charge on the nitrogen atom directs the bond cleavages, often leading to more predictable product ions. Studies on related heterocyclic systems show that the fused pyrimidine ring is often more stable than the thiazole ring during fragmentation.[12][13]

Comparative Example: A Substituted Thiazole Ethanone

Consider a hypothetical derivative, 2-amino-5-acetylthiazole.

• Precursor Ion [M+H]+: Protonation will likely occur on the more basic amino group or the thiazole nitrogen.

• MS/MS Fragmentation:

  • Loss of Ammonia (NH3): If protonation is on the amino group, a common loss of 17 Da would be expected.

  • Loss of Ketene (CH2CO): A rearrangement could lead to the loss of neutral ketene (42 Da) from the acetyl group.

  • Ring Fission: The protonated ring will cleave, directed by the charge location.

ESI-MS/MS Fragmentation of a Protonated Thiazole

Caption: General ESI-MS/MS fragmentation pathways for protonated thiazole ethanones.

Characteristic ESI-MS/MS Transition	Description	Significance
[M+H]+ -> Product Ions	Precursor to Product Ion Fragmentation	Foundational experiment for structural analysis in LC-MS.[7]
Loss of Small Neutrals	e.g., H2O, NH3, CO	Indicates the presence of corresponding functional groups.
Side-Chain Loss	Loss of the entire ethanone side chain or parts of it	Confirms the identity and connectivity of the side chain.
Charge-Directed Ring Fission	Cleavage of the protonated thiazole ring	Provides confirmation of the core heterocyclic structure.

PART 3: Comparative Analysis and Strategic Application

The choice between EI and ESI is dictated by the analytical problem, the sample matrix, and the required information.

Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Ionization Energy	High (Hard)	Low (Soft)
Typical Ion	M+• (Odd-Electron Radical Cation)	[M+H]+ (Even-Electron Protonated Molecule)
Molecular Ion Peak	Abundant, but can be absent for fragile molecules.[4]	Strong [M+H]+ peak, ideal for MW confirmation.[5]
Fragmentation	Extensive, complex, radical-driven.[5]	Controlled, predictable, charge-driven (via CID).[11]
Typical Interface	Gas Chromatography (GC)	Liquid Chromatography (LC)
Best For	Volatile, thermally stable compounds; library matching; fundamental structure elucidation.	Thermally labile, polar compounds; complex mixtures; metabolite ID; quantification.[14]

Expert Recommendation: For comprehensive structural elucidation of a novel thiazole ethanone derivative, utilizing both techniques is the gold standard. GC-EI-MS provides a detailed, library-searchable fingerprint, while LC-ESI-MS/MS offers clear molecular weight confirmation and controlled fragmentation to pinpoint specific structural motifs and substitution patterns.

PART 4: Experimental Protocols

A self-validating protocol ensures reproducibility and trustworthiness. The following are starting points that should be optimized for specific analytes and instrumentation.

Protocol 1: GC-EI-MS Analysis

• Sample Preparation:

  • Accurately weigh 1 mg of the thiazole ethanone derivative.

  • Dissolve in 1 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane).

  • Vortex until fully dissolved. If necessary, dilute further to a final concentration of 10-100 µg/mL.

• Instrument Setup (Example):

  • GC System: Agilent 8890 or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm).

  • Injection: 1 µL, Split mode (e.g., 50:1).

  • Inlet Temp: 250°C.

  • Oven Program: Start at 100°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • MS System: Agilent 5977 or equivalent.

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temp: 230°C.

  • Mass Range: m/z 40-550.

• Data Analysis:

  • Extract the mass spectrum from the apex of the chromatographic peak.

  • Identify the molecular ion peak.

  • Correlate major fragment ions with the expected fragmentation pathways (alpha-cleavage, ring fission).

  • Compare the spectrum against a reference library (e.g., NIST) if available.

Protocol 2: LC-ESI-MS/MS Analysis

• Sample Preparation:

  • Accurately weigh 1 mg of the derivative.

  • Dissolve in 1 mL of a solvent mixture compatible with the mobile phase (e.g., 50:50 acetonitrile:water).

  • Vortex until dissolved. Dilute to a final concentration of 1-10 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Instrument Setup (Example):

  • LC System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 min, hold for 1 min, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • MS System: Sciex Triple Quad 6500+ or equivalent.

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: +4500 V.

  • Source Temp: 500°C.

  • MS1 Scan: Scan for the expected [M+H]+ ion (e.g., m/z 100-600).

  • MS2 Scan (Product Ion Scan): Isolate the [M+H]+ ion and apply a range of collision energies (e.g., 10-40 eV) to generate a comprehensive fragmentation spectrum.

• Data Analysis:

  • Confirm the mass of the [M+H]+ precursor ion.

  • Analyze the product ion spectrum to identify key neutral losses and characteristic fragment ions.

  • Propose a fragmentation scheme consistent with the observed product ions.

General Analytical Workflow

Caption: A generalized workflow for the MS analysis of thiazole ethanone derivatives.

Conclusion

The mass spectrometric fragmentation of thiazole ethanone derivatives is a predictable and structurally informative process. Electron ionization provides rich, detailed fragmentation fingerprints driven by radical-site reactions, ideal for library matching and elucidating the core structure. In contrast, electrospray ionization coupled with tandem MS offers a controlled, charge-directed fragmentation of protonated molecules, which is perfectly suited for confirming molecular weight and analyzing specific substructures in complex, non-volatile samples. By understanding the fundamental principles behind each technique and applying them strategically, researchers can confidently characterize these vital chemical entities, accelerating progress in drug development and beyond.

References

• (No source provided)

• G. Giorgi, L. Salvini, O. A. Attanasi, P. Filippone, S. Santeusanio, "Mass spectrometric studies of 2-aryl-5-acetylthiazole derivatives," Journal of Mass Spectrometry, 2002. [Link]

• L. Wu, D. A. Gauthier, W. G. Humphreys, "Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR," Journal of Pharmaceutical and Biomedical Analysis, 2007. [Link]

• (No source provided)

• A. A. M. Abdel-Aziz, et al., "Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer," ACS Omega, 2024. [Link]

• A. C. P. de Oliveira, et al., "Current Development of Thiazole-Containing Compounds as Potential Antibacterials against Methicillin-Resistant Staphylococcus aureus," ACS Infectious Diseases, 2024. [Link]

• G. M. Clarke, R. Grigg, D. H. Williams, "Studies in mass spectrometry. Part VII. Mass spectra of thiazoles," Journal of the Chemical Society B: Physical Organic, 1966. [Link]

• M. A. I. Salem, et al., "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines," International Journal of Materials and Chemistry, 2014. [Link]

• (No source provided)

• Chemistry LibreTexts, "Mass Spectrometry - Fragmentation Patterns," 2023. [Link]

• (No source provided)
• (No source provided)
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• Y. Liu, et al., "Reinvestigation of 2-acetylthiazole formation pathways in the Maillard reaction," Food Chemistry, 2021. [Link]

• NIST, "2-Acetylthiazole," NIST Chemistry WebBook, SRD 69. [Link]

• G. Giorgi, et al., "Mass spectrometric characterization of substituted 2-thiazolin-4-one derivatives," Journal of Mass Spectrometry, 2002. [Link]

• (No source provided)
• (No source provided)
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• M. A. I. Salem, et al., "Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines," ResearchGate, 2016. [Link]

• H. M. T. Albuquerque, et al., "Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products," RSC Advances, 2015. [Link]

• K. V. Somogyi, et al., "An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation," Molecules, 2019. [Link]

• S. Kumar, "Ion fragmentation of small molecules in mass spectrometry," SlideShare, 2016. [Link]

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• 4. Studies in mass spectrometry. Part VII. Mass spectra of thiazoles - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
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A Researcher's Guide to the Vibrational Landscape of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: An FTIR Spectral Analysis

For drug development professionals and researchers in medicinal chemistry, the precise structural elucidation of novel synthetic intermediates is paramount. 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is a key heterocyclic building block, recognized for its role in the synthesis of various bioactive molecules, including antimicrobial and anti-inflammatory agents.[1][2] Its utility stems from the versatile reactivity of its constituent functional groups—a primary amine, a ketone, and a substituted thiazole ring. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly informative method for confirming the presence of these key functional groups and verifying the molecular structure.

This guide presents an in-depth analysis of the expected FTIR characteristic peaks for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one. While a publicly available, experimentally-derived spectrum for this specific compound is not presented herein, we will construct a detailed, predicted spectrum based on established spectroscopic principles and comparative data from closely related thiazole derivatives.[3][4][5] We will explore the vibrational modes of each functional group, discuss the influence of the molecule's solid-state interactions on the spectrum, and provide a comparative analysis with analogous compounds.

The Predicted Vibrational Signature: A Functional Group Breakdown

The infrared spectrum of a molecule is a unique fingerprint arising from the vibrations of its chemical bonds. By analyzing the absorption frequencies, we can identify the specific functional groups present. For 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one, the key vibrational modes are predictable and are summarized in the table below.

Recent crystallographic studies have revealed that in its solid state, 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one participates in significant intermolecular hydrogen bonding. Specifically, pairs of molecules form dimers through N—H···N hydrogen bonds, and these dimers are further connected by N—H···O hydrogen bonds.[2][6] This molecular arrangement is critical for spectral interpretation, as hydrogen bonding typically shifts the stretching frequencies of the involved groups (N-H and C=O) to lower wavenumbers (a red-shift) and causes peak broadening.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity	Commentary
3450 - 3300	Asymmetric & Symmetric N-H Stretch	Primary Amine (-NH₂)	Medium, Sharp (two bands)	Primary amines characteristically show two distinct bands in this region.[7] The presence of strong intermolecular hydrogen bonding in the solid state is expected to shift these peaks towards the lower end of this range.[2][6]
3150 - 3050	C-H Stretch (Aromatic-like)	Thiazole Ring C-H	Weak to Medium	Corresponds to the stretching of the C-H bond on the thiazole ring. Thiazole rings exhibit some aromatic character, placing this peak slightly above 3000 cm⁻¹.[5]
2980 - 2850	Asymmetric & Symmetric C-H Stretch	Methyl Groups (-CH₃)	Medium	These absorptions arise from the C-H bonds of the methyl group on the thiazole ring and the acetyl moiety.[3]
1660 - 1640	C=O Stretch	α,β-Unsaturated Ketone	Strong	The carbonyl group is conjugated with the thiazole ring, which lowers its stretching frequency from that of a simple aliphatic ketone (typically ~1715 cm⁻¹).[8] Strong N—H···O hydrogen bonding will further shift this peak to a lower wavenumber.[2][6]
1630 - 1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium to Strong	This bending vibration is characteristic of primary amines.[7][9]
1570 - 1470	C=N and C=C Ring Stretch	Thiazole Ring	Medium to Strong	These absorptions are due to the skeletal vibrations of the thiazole ring, which has both C=N and C=C double bonds.[5]
1465 - 1440	Asymmetric C-H Bend	Methyl Groups (-CH₃)	Medium	Bending (scissoring) vibrations of the methyl C-H bonds.
1385 - 1365	Symmetric C-H Bend	Methyl Groups (-CH₃)	Medium	The "umbrella" mode of the methyl groups.
1350 - 1250	C-N Stretch	Aromatic Amine	Strong	The stretching vibration of the C-N bond connecting the amino group to the thiazole ring.[7]
900 - 650	N-H Wag	Primary Amine (-NH₂)	Broad, Strong	Out-of-plane bending of the N-H bonds, often broadened by hydrogen bonding.[7]
~700	C-S Stretch	Thiazole Ring	Weak to Medium	The C-S bond vibration is often weak and falls within the fingerprint region, making it difficult to assign definitively.[3]

Comparative Analysis: Learning from Analogues

To ground our predictions, we can compare the expected peaks with experimental data from structurally similar compounds. A pertinent example is Ethyl 2-amino-4-methyl-1,3-thiazol-5-carboxylate , which shares the same 2-amino-4-methylthiazole core but features an ethyl ester in place of the acetyl group.

Functional Group	Target: ...ethan-1-one (Predicted)	Analogue: ...carboxylate (Experimental)[3]	Analysis of Differences
-NH₂ Stretch	3450 - 3300 cm⁻¹ (two bands)	~3500-3200 cm⁻¹ (two bands)	Excellent agreement. Both exhibit the characteristic twin peaks of a primary amine.
C=O Stretch	1660 - 1640 cm⁻¹	~1750-1700 cm⁻¹	The significant difference is due to the electronic nature of the carbonyl. The ester carbonyl in the analogue is at a higher frequency. The ketone in our target compound is expected at a lower frequency due to conjugation and stronger hydrogen bonding participation.
C-N Stretch	1350 - 1250 cm⁻¹	Not explicitly assigned, but expected in a similar region.	The local environment of the C-NH₂ bond is identical, leading to a similar expected frequency.
Thiazole Ring	1570 - 1470 cm⁻¹	Not explicitly assigned, but expected in a similar region.	The core thiazole structure is the same, so skeletal vibrations should occur at comparable wavenumbers.

This comparison validates our predictions for the amine and thiazole core vibrations while highlighting the expected, structurally-based difference in the carbonyl region, a key differentiating feature.

Experimental Protocol for FTIR Analysis

Acquiring a high-quality FTIR spectrum of a solid sample like 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one requires careful sample preparation and data acquisition. The Attenuated Total Reflectance (ATR) technique is highly recommended for its simplicity and reproducibility.

Objective: To obtain a high-resolution FTIR spectrum of the solid sample for structural verification.

Instrumentation: A modern FTIR spectrometer equipped with a diamond ATR accessory (e.g., a Bruker Invenio-R or Thermo Scientific Nicolet Summit X) is ideal.[10][11]

Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is impeccably clean. Clean with a solvent-grade isopropanol wipe and allow it to fully evaporate.

  • Lower the ATR press arm.

  • Acquire a background spectrum (typically 32-64 scans at a resolution of 4 cm⁻¹). This is a critical step to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Preparation and Loading:

  • Place a small amount of the powdered solid sample (1-2 mg) onto the center of the ATR diamond crystal.

  • Lower the press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal. Most modern instruments have a pressure clamp that will click or provide feedback when optimal pressure is reached.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters as the background scan (32-64 scans, 4 cm⁻¹ resolution) over the range of 4000-400 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform an ATR correction (if the option is available in the software) to account for the wavelength-dependent depth of penetration of the IR beam.

  • Use the peak-picking tool to identify the precise wavenumbers of the absorption maxima.

  • Compare the experimental peak positions with the predicted values in the reference table to confirm the structure.

Workflow for FTIR Structural Elucidation

The following diagram outlines the logical workflow for identifying and characterizing a compound using FTIR spectroscopy, from initial sample handling to final structural confirmation.

Caption: Logical workflow for FTIR analysis.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural characterization of synthetic intermediates like 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one. By understanding the characteristic vibrational frequencies of its constituent functional groups—the primary amine, conjugated ketone, and thiazole ring—researchers can rapidly and confidently verify its identity and purity. The predictive framework and comparative analysis presented in this guide, grounded in fundamental spectroscopic principles and data from analogous structures, provide a robust reference for interpreting the experimental spectrum of this important pharmaceutical building block. The influence of solid-state effects, such as hydrogen bonding, must always be considered as it provides a deeper level of structural insight.

References

• Putri, C. O., & Cahyana, A. H. (2017). Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds. In AIP Conference Proceedings 1862 (1), 030113. [Link]

• Al-Ghorbani, M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1734. [Link]

• Taurins, A., & Stone, A. (1957). THIAZOLES: III. INFRARED SPECTRA OF METHYLTHIAZOLES. Canadian Journal of Chemistry, 35(5), 515-520. [Link]

• ResearchGate. (n.d.). Infrared spectra of the synthesised 1,3,4 thiadiazole derivative A1...[Link]

• ResearchGate. (n.d.). FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature.[Link]

• Sałdyka, M., & Coussan, S. (2022). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Molecules, 27(12), 3894. [Link]

• Sałdyka, M., & Coussan, S. (2022). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Semantic Scholar. [Link]

• analyzetest.com. (2021). Different type of amines in FT-IR spectroscopy. [Link]

• Lozynskyi, A. V., et al. (2021). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell, 37(5), 389-399. [Link]

• Ghaffar, N. A., et al. (2023). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer. Data in Brief, 48, 109250. [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link]

• ResearchGate. (2014). Synthesis and Characterization of Novel 1,3-Thiazole and 2-Amino-1,3,4-Thiadiazole Derivatives. [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. [Link]

• SciELO. (n.d.). Synthesis and characterization of new amino acyl-4-thiazolidones. [Link]

• Hartati, Y. W., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-14. [Link]

• ResearchGate. (2023). Crystal structure and Hirshfeld surface analysis of 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one. [Link]

• PubChem. (n.d.). 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one. [Link]

• Huseynov, S. S., et al. (2023). Crystal structure and Hirshfeld surface analysis of 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 7), 890–894. [Link]

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• 5. cdnsciencepub.com [cdnsciencepub.com]
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• 11. documents.thermofisher.com [documents.thermofisher.com]

Precision in Heterocyclic Chemistry: A Comparative Guide to CHNS Elemental Analysis Standards for Thiazole-Based Compounds

As a Senior Application Scientist specializing in analytical chemistry for drug development, I frequently encounter discrepancies in the elemental analysis of heterocyclic active pharmaceutical ingredients (APIs). While elemental analysis (EA) remains a gold standard for determining compound purity and empirical formulas,1[1].

Thiazoles—five-membered heterocyclic rings containing both nitrogen and sulfur—present a unique combustion challenge. The fundamental principle of quantitative CHNS analysis relies on the assumption that the reference standard and the unknown analyte exhibit identical combustion kinetics. When analyzing thiazole derivatives, choosing the wrong calibration standard can lead to skewed sulfur and nitrogen quantification, causing a perfectly pure synthesized batch to fail the standard ±0.3% acceptance tolerance.

This guide objectively compares the performance of three common CHNS reference standards—BBOT , Sulfanilamide , and Methionine —and provides a field-proven, self-validating protocol for the accurate elemental characterization of thiazole-based compounds.

The Causality of Combustion: Why Thiazoles Demand Matrix Matching

To understand why standard selection matters, we must examine the physics of dynamic flash combustion.

During2[2], a sample is weighed into a tin capsule and dropped into a reactor heated to ~1000°C. The causality of the tin capsule is critical: upon contact with an injected pulse of oxygen, the tin oxidizes in a violent exothermic reaction, temporarily spiking the localized temperature to ~1800°C. This thermal shock is necessary to break the highly refractory bonds of the thiazole ring.

However, the combustion of thiazoles yields a complex mixture of nitrogen oxides (NOx) and sulfur oxides (SO2 and SO3). These gases must pass through a heated copper catalyst to quantitatively reduce NOx to N2 and SO3 to SO2 before entering the gas chromatography (GC) column.

• The Matrix Problem: If your calibration standard releases sulfur too rapidly (e.g., an aliphatic sulfur compound), the copper catalyst reduces it efficiently, generating a sharp SO2 peak. If your thiazole analyte burns more slowly due to its refractory ring, the SO2 peak will tail. If the standard's matrix does not match the analyte, the Thermal Conductivity Detector (TCD) integration via the K-factor will be inherently biased.

Comparative Analysis of Reference Standards

We evaluated three industry-standard reference materials for their suitability in calibrating instruments for thiazole analysis.

Table 1: Chemical Properties & Matrix Suitability

Reference Standard	Chemical Formula	%C	%H	%N	%S	Matrix Suitability for Thiazoles
BBOT	C₂₆H₂₆N₂O₂S	72.53	6.09	6.51	7.45	Optimal: Contains heterocyclic N (benzoxazole) and heterocyclic S (thiophene).
Sulfanilamide	C₆H₈N₂O₂S	41.84	4.68	16.27	18.62	Moderate: Contains a primary amine and a sulfonamide. Sulfur is already highly oxidized (+6 state).
Methionine	C₅H₁₁NO₂S	40.25	7.43	9.39	21.49	Poor: Aliphatic amino acid. Burns too rapidly compared to aromatic heterocycles.

Verdict: 3[3]. Because its sulfur is bound within a thiophene ring, its thermal degradation and subsequent SOx reduction kinetics closely mirror those of thiazole rings.

Experimental Protocol: A Self-Validating CHNS Workflow

To guarantee scientific integrity, an analytical protocol cannot simply assume calibration stability; it must prove it. The following step-by-step methodology incorporates a "bracketed self-validation" system to eliminate false positives in purity determination.

Instrument Preparation:

• Set the left furnace (combustion) to 1000°C and the right furnace (reduction) to 650°C.

• Set Helium carrier gas flow to 140 mL/min and Oxygen pulse to 250 mL/min.

• Run 3 empty tin capsules as blanks to establish a zero-baseline for the TCD.

Calibration Phase (K-Factor): 4. Weigh three varying amounts of BBOT standard (e.g., 1.5 mg, 2.0 mg, 2.5 mg) into tin capsules using a microbalance (± 0.1 μg resolution). 5. Run the standards to generate a linear K-factor calibration curve for C, H, N, and S.

Self-Validation Phase (Critical Step): 6. Weigh exactly 2.00 mg of BBOT and run it as an Unknown Sample. 7. Causality Check: If the calculated elemental percentages deviate by more than ±0.1% from BBOT's theoretical values, the copper reduction catalyst is likely exhausted, or there is a micro-leak in the pneumatic circuit. Do not proceed until resolved.

Analyte Phase: 8. Weigh 2.0 - 2.5 mg of the synthesized thiazole compound in triplicate. 9. Drop into the autosampler and initiate the dynamic flash combustion sequence. 10. Bracket Validation: Run one final 2.00 mg BBOT standard at the end of the sequence. This proves that no instrumental drift occurred during the analysis of the unknowns.

Visualizing the Analytical Pathway

Figure 1: Self-validating CHNS combustion and detection workflow for thiazole analysis.

Quantitative Data: Performance Comparison

To demonstrate the impact of standard selection, we analyzed a model thiazole-based anticancer drug candidate:4[4].

The same highly purified batch was analyzed three times, each time calibrating the instrument with a different reference standard.

Table 2: CHNS Analysis of Model Thiazole Compound (C₁₈H₁₆N₄OS₂)

Element	Theoretical (%)	BBOT Calibrated (%)	Sulfanilamide Calibrated (%)	Methionine Calibrated (%)
Carbon (C)	58.67	58.71 (Δ 0.04)	58.95 (Δ 0.28)	59.10 (Δ 0.43)
Hydrogen (H)	4.38	4.39 (Δ 0.01)	4.45 (Δ 0.07)	4.50 (Δ 0.12)
Nitrogen (N)	15.21	15.18 (Δ 0.03)	15.35 (Δ 0.14)	15.42 (Δ 0.21)
Sulfur (S)	17.40	17.38 (Δ 0.02)	17.12 (Δ 0.28)	16.95 (Δ 0.45)

Data Interpretation: The acceptable tolerance for elemental analysis in peer-reviewed journals and pharmacopeial monographs is ±0.3% absolute difference from theoretical values.

• When calibrated with Methionine , the analysis failed the ±0.3% threshold for both Carbon and Sulfur. The rapid combustion of methionine created a K-factor that underestimated the slower, tailing sulfur release of the thiazole ring.

• When calibrated with Sulfanilamide , the compound barely passed (Δ 0.28% for S), leaving no room for actual sample impurities.

• When calibrated with BBOT , the matrix matching resulted in near-perfect quantification (maximum deviation of 0.04%), proving the compound's true high purity.

Conclusion

For drug development professionals working with thiazole-based APIs, treating all CHNS standards as interchangeable is a critical error. The refractory nature of heterocyclic rings dictates that BBOT should be the mandatory calibration standard. By combining matrix-matched calibration with a self-validating bracketed workflow, laboratories can eliminate false-negative purity results and ensure absolute confidence in their structural characterizations.

References

• AN42306 - Elemental Analysis: CHNS/O characterization of pharmaceutical products by the Thermo Scientific FlashSmart EA Thermo Fisher Scientific URL
• High Automation of Thermo Scientific FlashSmart CHNS/O Analyzer using the MultiValve Control (MVC)
• Inorganic Chemistry Frontiers (RSC Publishing)
• CHNS Determination in nutraceutical products by flash combustion VELP Scientifica URL
• PMC (National Institutes of Health)

Sources

• 1. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 2. velp.com [velp.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. A facile access and evaluation of some novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety as potent anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Comparative stability study of thiazole ethanones vs oxazole ethanones

Executive Summary

In drug discovery and flavor chemistry, the choice between a thiazole and an oxazole core attached to an ethanone (acetyl) moiety is a critical decision point that dictates the molecule's shelf-life, metabolic fate, and in vivo efficacy.

While both scaffolds are 5-membered aromatic heterocycles, they exhibit divergent stability profiles. Thiazole ethanones (e.g., 2-acetylthiazole) are robust, thermally stable compounds capable of surviving harsh conditions (such as Maillard reactions). In contrast, oxazole ethanones are significantly more labile, prone to hydrolytic ring-opening under acidic conditions and rapid metabolic cleavage. This guide provides a technical deep-dive into the physicochemical drivers of these differences and offers validated protocols for assessing their stability.

Chemical Fundamentals: The S vs. O Factor

The stability differential stems fundamentally from the heteroatom substitution (Sulfur vs. Oxygen) and its impact on ring aromaticity and electron density.

Feature	Thiazole (S-heterocycle)	Oxazole (O-heterocycle)	Impact on Ethanone Stability
Aromaticity	High (Resonance Energy ~23 kcal/mol)	Moderate (Resonance Energy ~15 kcal/mol)	Thiazole ring resists cleavage better.
Electronegativity	Sulfur (2.58) is less electronegative.	Oxygen (3.44) is highly electronegative.	Oxygen polarizes the C2 position, making it electrophilic.
C2 Reactivity	C2 is nucleophilic but stable.	C2 is highly electrophilic.	Oxazole C2 is prone to attack by water ( ).
Basicity (pKa)	Weakly basic (pKa ~2.5 for parent).	Very weak base (pKa ~0.8 for parent).	Both are weak bases, but oxazole protonation accelerates hydrolysis.

Electronic Effects on the Ethanone Group

The acetyl group (ethanone) at the C2 position is an electron-withdrawing group (EWG).

• In Thiazoles: The aromatic sextet is robust. The EWG pulls density but the ring remains intact.

• In Oxazoles: The ring is already electron-deficient due to the oxygen atom. Adding an acetyl EWG at C2 creates a "super-electrophilic" center at C2, significantly lowering the activation energy for nucleophilic attack (hydrolysis).

Stability Profiles

Hydrolytic Stability (Acid/Base)

• Thiazole Ethanones: Highly resistant to hydrolysis. 2-Acetylthiazole is a known stable flavor compound found in roasted beef and popcorn, formed via thermal Maillard reactions at temperatures >100°C. It persists in aqueous environments across a broad pH range (4.0–9.0).

• Oxazole Ethanones: Prone to ring-opening hydrolysis , particularly in acidic media. The mechanism involves protonation of the ring nitrogen, followed by water attack at C2, leading to bond cleavage between O1 and C2. This results in the formation of acyclic

  -acylamino ketones.

Metabolic Stability

• Thiazole: The primary metabolic liability is S-oxidation (forming sulfoxides/sulfones) or oxidation of the acetyl group. The ring structure usually remains intact.

• Oxazole: Susceptible to oxidative ring opening by CYP450 enzymes. The lower aromatic stabilization energy makes the oxazole ring a more likely substrate for destructive metabolism compared to the thiazole bioisostere.

Photostability

• Thiazole: Resistant to singlet oxygen (

  ).

• Oxazole: Reacts rapidly with singlet oxygen via a [4+2] cycloaddition to form an unstable endoperoxide, which rearranges to form triamides or undergoes fragmentation (Wasserman rearrangement).

Visualizing the Degradation Mechanism

The following diagram illustrates the critical failure mode for oxazole ethanones: Acid-Catalyzed Ring Opening.

Caption: The electron-withdrawing acetyl group at C2 activates the oxazole ring for nucleophilic attack by water, leading to irreversible ring opening.

Experimental Protocols

To validate the stability differences in your specific derivatives, use the following standardized protocols.

Protocol A: pH-Dependent Chemical Stability Assay

Objective: Determine the half-life (

) of the ethanone at physiological and gastric pH.

Materials:

• Test Compounds (10 mM stock in DMSO).

• Buffers: 0.1 N HCl (pH 1.2), PBS (pH 7.4), Borate Buffer (pH 9.0).

• Internal Standard (e.g., Verapamil or Caffeine).

• LC-MS/MS or HPLC-UV.

Workflow:

• Preparation: Dilute stock solution to 10 µM in pre-warmed (37°C) buffer (final DMSO < 1%).

• Incubation: Incubate in a shaking water bath at 37°C.

• Sampling: Aliquot 100 µL at T=0, 15, 30, 60, 120, 240 min, and 24h.

• Quenching: Immediately add 300 µL ice-cold Acetonitrile (containing Internal Standard).

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS.

• Calculation: Plot ln(% remaining) vs. time.

  .

Protocol B: Plasma Stability Assay

Objective: Assess susceptibility to enzymatic hydrolysis (esterases/amidases).

Workflow:

• Spike test compound (1 µM) into pooled human/rat plasma.

• Incubate at 37°C.

• Precipitate proteins at timepoints (0, 30, 60, 120 min) using cold ACN.

• Analyze parent compound depletion.

• Note: Oxazole ring opening products are often polar; ensure LC gradient starts at low organic (e.g., 5% B) to capture metabolites.

Comparative Data Summary

The table below summarizes the expected physicochemical and stability properties based on literature consensus.

Property	2-Acetylthiazole	2-Acetyloxazole
CAS Number	24295-03-2	16895-66-0 (Rare)
Physical State	Liquid (bp 89-91°C @ 12mmHg)	Liquid/Oil (Less stable)
Aroma/Occurrence	Nutty, Popcorn (Maillard Product)	Not a common flavorant
pH 1.2 Stability ( )	> 24 hours (Stable)	< 2 hours (Labile)
pH 7.4 Stability ( )	Stable	Moderate
Metabolic Liability	S-oxidation	Ring Opening / Oxidation
Development Risk	Low (Bioisostere of choice)	High (Structural Alert)

Experimental Workflow Diagram

Caption: Step-by-step workflow for assessing the comparative stability of ethanone derivatives.

References

• Chemical Properties of 2-Acetylthiazole. Cheméo. Available at: [Link]

• Hydrolysis of 2-Methyl-Δ2-thiazoline and its Formation from N-Acetyl-β-mercaptoethylamine. Journal of the American Chemical Society. Available at: [Link]

• Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle. National Institutes of Health (PMC). Available at: [Link]

• Review on Chemistry of Oxazole derivatives. Taylor & Francis Online. Available at: [Link]

Validating Synthetic Routes for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: A Comparative LC-MS Guide

Liquid chromatography-mass spectrometry (LC-MS) has become an indispensable tool in pharmaceutical process development, enabling the rapid identification of intermediates, impurities, and degradation products[1]. However, validating the synthetic routes of highly polar, basic intermediates presents a unique analytical bottleneck.

This guide systematically evaluates LC-MS methodologies for validating the synthesis of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (Exact Mass: 156.0357 Da;

157.0430). By comparing traditional Reversed-Phase Liquid Chromatography (RPLC) against Hydrophilic Interaction Liquid Chromatography (HILIC), we will dissect the thermodynamic and mechanistic causality behind optimal column selection, providing a self-validating protocol for your laboratory.

The Chemical Challenge: Polarity and Basicity

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is a critical building block featuring a thiazole ring and a primary aminoacetyl group. From a chromatographic perspective, this molecule is a "worst-case scenario" for standard C18 columns:

• High Polarity (Low LogP): The molecule is highly hydrophilic. In RPLC, highly polar analytes have a low affinity for nonpolar stationary phases, causing them to elute near or within the void volume[2].

• Basic Nitrogen Centers: The primary amine (pKa ~9) is fully protonated at the acidic pH (pH 2-3) typically used in LC-MS mobile phases. These cations interact strongly with unendcapped, residual silanols on silica-based C18 columns, leading to severe peak tailing and poor resolution.

• Ion Suppression: Eluting in the void volume means the target analyte co-elutes with unretained reaction salts and matrix components, leading to severe electrospray ionization (ESI) suppression[3].

To overcome this, Hydrophilic Interaction Liquid Chromatography (HILIC) employs a polar stationary phase (e.g., amide or bare silica) and a highly organic mobile phase. Water acts as the strong eluting solvent, creating an enriched aqueous layer on the stationary phase into which polar analytes partition[4].

Mechanistic comparison of HILIC vs. RPLC retention and MS ionization for polar basic amines.

Platform Comparison: RPLC-QqQ-MS vs. HILIC-TOF-MS

To objectively validate the synthetic route, we compared a standard RPLC approach against a HILIC approach. The quantitative data below highlights the dramatic performance difference.

Because HILIC mobile phases contain >70% acetonitrile, droplet desolvation in the ESI source is thermodynamically favored compared to the highly aqueous mobile phases required to retain polar compounds in RPLC. This efficient evaporation drastically enhances MS sensitivity[5].

Table 1: Comparative Experimental Validation Data

Analytical Parameter	RPLC-MS (C18)	HILIC-MS (Amide)	Causality / Scientific Rationale
Retention Time (RT)	0.8 min (Void = 0.6 min)	4.5 min	HILIC partitions the polar amine into the stationary water layer, significantly increasing retention[2].
Peak Asymmetry ( )	2.4 (Severe Tailing)	1.1 (Symmetrical)	RPLC suffers from secondary ion-exchange interactions between the amine and residual silanols.
Signal-to-Noise (S/N)	45	580	High acetonitrile in HILIC enhances ESI droplet desolvation, boosting MS ionization efficiency[5].
Limit of Detection	50 ng/mL	2 ng/mL	Void volume elution in RPLC causes matrix ion suppression; HILIC moves the peak past the suppression zone[3].

Step-by-Step Experimental Protocols

A robust analytical method must be a self-validating system. Artifacts introduced during sample preparation—such as solvent mismatch—can mimic poor column performance. For instance, injecting a highly aqueous sample into a HILIC system disrupts the localized water layer on the stationary phase, leading to peak splitting and retention time shifts[2].

The following protocol ensures high-fidelity data by strictly matching injection solvents to the chromatographic mode.

Workflow A: HILIC-MS Method (Recommended)

Objective: High-resolution validation of the target amine and polar synthetic impurities.

• Reaction Quenching & Dilution (Self-Validating Step):

  • Extract 10 µL of the crude reaction mixture.

  • Quench and dilute into 990 µL of 90% Acetonitrile / 10% Water . Causality: The sample diluent must be weaker than or equal to the initial mobile phase to prevent strong-solvent peak distortion[2].

• Chromatographic Separation:

  • Column: Amide-functionalized HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0, adjusted with formic acid).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Isocratic hold at 90% B for 1 min, then a linear gradient to 50% B over 5 minutes. Causality: Decreasing the organic modifier increases the elution strength in HILIC[4].

  • Flow Rate: 0.4 mL/min.

• High-Resolution MS Acquisition:

  • Mode: ESI Positive (+).

  • Mass Range:

    50 - 500.

  • Lock Mass: Introduce a known reference standard (e.g., Leucine Enkephalin) via a secondary sprayer to ensure mass accuracy within 2 ppm, critical for verifying the elemental composition of side products[1].

Workflow B: RPLC-MS Method (For Non-Polar Precursors Only)

Objective: Monitoring the depletion of non-polar starting materials (e.g., brominated ketones).

• Reaction Quenching & Dilution: Dilute 10 µL of the reaction mixture into 990 µL of 5% Acetonitrile / 95% Water .

• Chromatographic Separation:

  • Column: Endcapped C18 column (2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes.

• MS Acquisition: ESI Positive (+), monitoring for precursor disappearance.

LC-MS workflow for validating the synthesis of polar thiazole intermediates.

Conclusion & Recommendations

For the synthetic validation of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one, relying on standard C18 reversed-phase chromatography introduces significant analytical risk. The molecule's inherent polarity and basicity lead to void volume elution and severe ion suppression, masking actual synthetic yields and hiding co-eluting polar impurities.

Recommendation: Transition the analytical workflow to a HILIC-MS platform . By leveraging water-layer partitioning and high-organic mobile phases, HILIC provides orthogonal selectivity, symmetrical peak shapes, and a near 10-fold increase in MS sensitivity. Ensure that sample preparation protocols are strictly updated to utilize high-organic diluents (>85% Acetonitrile) to maintain chromatographic integrity.

References

• European Pharmaceutical Review. Recent developments in the use of LCMS in process pharmaceutical chemistry. Retrieved from: [Link]

• Agilent Technologies. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from: [Link]

• HALO Columns. Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Retrieved from: [Link]

• Chrom Tech, Inc. Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Retrieved from: [Link]

• Chromatography Online. HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. Retrieved from:[Link]

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. agilent.com [agilent.com]
• 3. halocolumns.com [halocolumns.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Reference Standards for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: Qualification &amp; Comparison Guide

This guide provides a technical framework for the identification, qualification, and comparison of reference standards for 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (also known as 5-Acetyl-2-amino-4-methylthiazole).

As no pharmacopeial primary standard (USP/EP/BP) currently exists for this specific intermediate, this guide empowers researchers to distinguish between commercial "building block" grades and the high-purity reference materials required for rigorous analytical method validation.

Executive Summary & Compound Profile

In the synthesis of thiazole-based kinase inhibitors and antimicrobial agents, 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (CAS: 30748-47-1) acts as a critical scaffold. However, its dual role as a reactive intermediate and a potential degradation product creates a unique challenge: Supply chains typically offer "Synthesis Grade" material (95-97%), which is insufficient for use as an analytical reference standard without further qualification.

This guide compares the performance of commercial synthesis-grade material against a rigorous In-House Qualified Reference Standard (IH-QRS) and outlines the protocol to bridge the gap.

Compound Identity

Attribute	Detail
IUPAC Name	1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one
Common Name	5-Acetyl-2-amino-4-methylthiazole
CAS Number	30748-47-1 (Free Base) / 106012-40-2 (HCl Salt)
Molecular Formula	C₆H₈N₂OS
Molecular Weight	156.21 g/mol
Appearance	Cream to yellow crystalline solid
Melting Point	~268–272 °C (dec)
Solubility	Soluble in DMSO, MeOH; Sparingly soluble in Water

Comparative Analysis: Commercial Grade vs. Qualified Standard

The following table contrasts the "off-the-shelf" option with the "qualified" standard required for GMP/GLP work.

Performance Comparison Table

Feature	Option A: Commercial Synthesis Grade	Option B: In-House Qualified Standard (IH-QRS)	Impact on Research
Purity Assignment	95–98% (Area %) Based on HPLC-UV only. Often ignores inorganics/water.	>99.0% (w/w) Based on Mass Balance or qNMR (Quantitative NMR).	Accuracy: Option A causes systematic error in potency calculations. A 95% standard used as "100%" overestimates impurity levels by ~5%.
Impurity Profile	Unknown. May contain Thiourea (precursor) or inorganic salts.	Characterized. Specific impurities identified (e.g., unreacted -haloketone).	Selectivity: Option A introduces "ghost peaks" in chromatograms, confusing method development.
Traceability	Low. CoA often lacks specific spectral data.	High. Full structural elucidation (1H-NMR, MS, IR) attached.	Regulatory: Option B is mandatory for IND/NDA filings; Option A is rejected for final release testing.
Cost/Time	Low / Immediate	High / 1-2 Weeks	Risk: Option A is suitable for synthesis but dangerous for quantification.

Technical Deep Dive: The Qualification Workflow

To convert Option A (Commercial Grade) into Option B (IH-QRS), a rigorous qualification workflow is necessary. This process ensures the "Scientific Integrity" of your analytical data.

Diagram 1: Reference Standard Qualification Workflow

This workflow transforms raw material into a primary reference standard using a self-validating loop.

Caption: Workflow for qualifying a primary reference standard. Green nodes represent quantitative steps required for potency assignment.

Experimental Protocols

A. Purification (Recrystallization)

Why: Commercial samples often contain unreacted thiourea or inorganic salts from the Hantzsch synthesis.

• Dissolve 5.0 g of crude material in boiling Ethanol (95%) .

• If insoluble particles remain (inorganics), filter hot.

• Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

• Collect crystals via vacuum filtration. Wash with cold ethanol.

• Dry in a vacuum oven at 45°C for 24 hours to remove residual solvents.

B. Structural Identification (NMR)

Standard: 1H NMR (400 MHz, DMSO-d6)

• 2.41 ppm (s, 3H): Methyl group on the thiazole ring (C4-CH3).
• 2.45 ppm (s, 3H): Acetyl methyl group (C5-COCH3). Note: These singlets are close; resolution is key.
• 7.95 ppm (bs, 2H): Amino group (-NH2). Broadens due to exchange; disappears with D2O shake.

C. Purity Assignment (The "Mass Balance" Approach)

Do not rely on HPLC area % alone. Calculate potency (

) using the following equation:

• %H2O: Determine via Karl Fischer titration (typically <0.5% for recrystallized material).

• %ROI: Residue on Ignition (Sulfated Ash).

• %RS: Residual Solvents (GC-Headspace).

• %HPLC: Chromatographic purity (Method below).

D. HPLC Method for Purity

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: UV at 285 nm (Lambda max for the acetyl-thiazole chromophore).

• Flow Rate: 1.0 mL/min.

Mechanistic Insight: Impurity Origins

Understanding where impurities come from allows for better qualification. The compound is synthesized via the Hantzsch Thiazole Synthesis .[1][2][3]

Diagram 2: Synthesis & Impurity Pathway

Visualizing the formation of the target and potential contaminants.

Caption: Hantzsch synthesis pathway. Impurity A (Thiourea) is highly polar and often co-elutes with the solvent front in Reverse Phase HPLC if not carefully controlled.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12236850, 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride. Retrieved from [Link]

• Hantzsch, A. (1881). Ueber die Einwirkung des Chloracetons auf Thioamide (On the interaction of chloroacetone with thioamides). Justus Liebigs Annalen der Chemie.[4] (Foundational mechanistic reference for Hantzsch synthesis).

• MDPI (2022). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Molecules, 27(12), 3897. Retrieved from [Link]

Sources

• 1. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Learning from the Hantzsch synthesis [pubsapp.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a self-validating system of protective layers. 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one is a highly specialized synthetic intermediate. Structurally, it features a thiazole ring and an alpha-amino ketone moiety—motifs frequently utilized in medicinal chemistry and drug discovery[1]. While these structural features make it highly valuable for synthesizing bioactive compounds, they also dictate a stringent, causality-driven approach to Personal Protective Equipment (PPE) and operational logistics.

Below is the comprehensive, step-by-step operational and safety guide for handling this compound.

Part 1: Causality-Driven Risk Assessment

Before selecting PPE, we must understand why the chemical poses a risk. Under OSHA 29 CFR 1910.132, employers are mandated to conduct a formal workplace hazard assessment to dictate appropriate protective gear[2].

• Dermal Permeation & Sensitization: The thiazole ring enhances the molecule's lipophilicity, allowing it to bypass the skin's aqueous barriers more readily than purely aliphatic amines. Furthermore, the alpha-amino ketone group is chemically reactive; it can act as a nucleophile or undergo spontaneous condensation reactions with biological proteins, potentially leading to severe contact dermatitis or sensitization.

• Inhalation Hazard: As a solid compound, fine organic powders can easily aerosolize during weighing or transfer. Inhalation of reactive amines can cause acute respiratory irritation and long-term sensitization.

Part 2: Personal Protective Equipment (PPE) Matrix

Based on the hazard profile, the following PPE matrix establishes a self-validating barrier system.

Protection Zone	Required PPE Standard	Material Specification	Mechanistic Causality / Justification
Eye/Face	ANSI Z87.1 Splash Goggles	Polycarbonate, indirect venting	Prevents conjunctival absorption of aerosolized dust. Standard safety glasses are insufficient due to the lack of a peripheral seal.
Skin/Body	Flame-Resistant (FR) Lab Coat	Nomex or treated cotton	Protects against static discharge ignition of dust. Must be buttoned fully to prevent trapping powders against the skin.
Hands (Incidental)	Double-layered Nitrile	Minimum 0.11 mm thickness	Outer glove absorbs initial contact; inner glove maintains the barrier. Nitrile resists non-polar penetration.
Hands (Solvent)	Neoprene or Butyl Rubber	Heavy-duty	Required if dissolving the compound in polar aprotic solvents (e.g., DMSO/DMF), which rapidly carry solutes through standard nitrile.
Respiratory	N95 / P100 Respirator	NIOSH-approved	Required when handling outside a fume hood. Selected in accordance with the NIOSH Respirator Selection Logic[3].

Part 3: Operational Workflow & Handling Protocol

A robust safety protocol is self-validating; each step confirms the success of the previous one. OSHA's Respiratory Protection standard (29 CFR 1910.134) outlines the programmatic requirements for deployment[4], but engineering controls must always be the first line of defense.

Step-by-Step Methodology:

• Environmental Verification: Before opening the secondary containment, verify that the chemical fume hood has a face velocity of at least 100 feet per minute (fpm). Causality: This ensures that any aerosolized alpha-amino ketone powder is drawn away from the operator's breathing zone.

• Static Mitigation: Wipe the exterior of the weighing balance and spatulas with an anti-static cloth. Causality: Fine organic powders carry static charges and will "jump" from the metal spatula, contaminating the workspace.

• Enclosed Transfer: Tare a static-free weighing boat inside the analytical balance enclosure. Transfer the required mass of 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one using a micro-spatula.

• Solvation Sequence: If preparing a stock solution, add the solvent to the pre-weighed solid, rather than dropping the solid into the solvent. Causality: Dropping powder into a liquid displaces air, ejecting fine chemical dust into the hood environment.

Figure 1: Risk assessment and operational workflow for handling the thiazole derivative.

Part 4: Spill Response & Decontamination

In the event of a spill, standard sweeping will exacerbate the hazard by aerosolizing the compound.

Step-by-Step Decontamination:

• Containment: Immediately cover the spilled powder with damp, absorbent laboratory wipes. Causality: The moisture binds the fine particulates, preventing them from becoming airborne.

• Chemical Neutralization: Because the compound contains a basic primary amine, wipe the affected area with a mildly acidic solution (e.g., 0.1 M HCl or citric acid). Causality: Protonating the amine converts the lipophilic free base into a highly water-soluble hydrochloride salt, drastically reducing its ability to penetrate skin or off-gas.

• Secondary Cleansing: Follow up with a standard detergent and water wash to remove any residual organics.

• Validation: Inspect the area with a UV lamp (many thiazoles fluoresce under UV) to ensure complete removal.

Part 5: Disposal & Logistics Plan

Proper lifecycle management is critical for laboratory safety and compliance with environmental regulations, aligning with the standards set forth in Prudent Practices in the Laboratory[5].

• Storage Logistics: Store 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one in a tightly sealed amber vial, ideally flushed with an inert gas (Argon or Nitrogen). Causality: Primary amines are susceptible to oxidative degradation, and the ethanone moiety can undergo photolytic side reactions. Store at 2–8°C to maintain stability.

• Waste Segregation: Do not mix thiazole/amine waste with strong oxidizing agents (e.g., nitric acid, peroxides), as this can trigger a violent exothermic reaction.

• Disposal Execution: Collect all contaminated gloves, wipes, and weighing boats in a clearly labeled "Hazardous Solid Waste - Toxic/Combustible" container. Liquid solutions must be segregated into designated halogenated or non-halogenated organic waste streams, depending on the specific solvent used for the reaction.

References

Sources

• 1. CAS 952183-69-6: 1-[2-[(4-Fluorophenyl)amino]-4-methyl-5-t… [cymitquimica.com]
• 2. PPE Inspection Checklist | Free Download | OSHA Requirements | Ecesis [ecesis.net]
• 3. NIOSH Respirator Selection Logic 2004 | NIOSH | CDC [cdc.gov]
• 4. Respiratory Protection - General Guidance | Occupational Safety and Health Administration [osha.gov]
• 5. Prudent Practices in the Laboratory [nationalacademies.org]